In-Depth Technical Guide:[3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol – Chemical Properties, Synthesis, and Applications
Executive Summary [3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol (CAS: 1159252-41-1) is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry and drug discovery[1]. The integration of a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
[3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol (CAS: 1159252-41-1) is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry and drug discovery[1]. The integration of a 4-fluorophenyl moiety with an isoxazole core provides a unique combination of lipophilicity, metabolic stability, and hydrogen-bonding potential. The C4-hydroxymethyl group serves as a critical synthetic handle, enabling further functionalization into ethers, amines, or aldehydes for Structure-Activity Relationship (SAR) exploration. This guide details the physicochemical properties, mechanistic synthesis, and application logic of this critical intermediate.
Physicochemical Profiling
Understanding the physical and chemical parameters of this compound is essential for predicting its behavior in both synthetic workflows and biological assays. Quantitative data and physicochemical properties are summarized in Table 1.
As a Senior Application Scientist, it is critical to rely on self-validating, robust synthetic systems. The most reliable route to [3-(4-fluorophenyl)-isoxazol-4-yl]-methanol involves a two-step sequence: a 1,3-dipolar cycloaddition to form the isoxazole core, followed by a controlled cryogenic hydride reduction [3].
Step 1: 1,3-Dipolar Cycloaddition (Synthesis of Ethyl 3-(4-fluorophenyl)isoxazole-4-carboxylate)
The isoxazole ring is constructed via the reaction of 4-fluorobenzhydroximoyl chloride with ethyl 3-(dimethylamino)acrylate[2].
Causality & Logic: Triethylamine is used to dehydrohalogenate the hydroximoyl chloride in situ, generating the highly reactive 4-fluorobenzonitrile oxide. Slow addition of the base is critical to maintain a low steady-state concentration of the dipole, thereby preventing its dimerization into a thermodynamically stable furoxan byproduct. The enamine (ethyl 3-(dimethylamino)acrylate) acts as an electron-rich dipolarophile. Upon cycloaddition, the elimination of dimethylamine drives the aromatization of the isoxazole ring, making this a self-validating, irreversible step.
Protocol 1:
Dissolve 4-fluorobenzhydroximoyl chloride (10.0 mmol) and ethyl 3-(dimethylamino)acrylate (12.0 mmol) in anhydrous dichloromethane (DCM, 50 mL) under a nitrogen atmosphere.
Cool the reaction mixture to 0 °C using an ice bath.
Add triethylamine (15.0 mmol) dropwise over 45 minutes using a syringe pump.
Allow the reaction to warm to room temperature and stir for 12 hours.
Monitor completion via TLC (UV active at 254 nm).
Quench with water (50 mL), extract with DCM (3 x 30 mL), wash the combined organic layers with brine, and dry over anhydrous Na2SO4.
Concentrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc, 8:2) to yield Ethyl 3-(4-fluorophenyl)isoxazole-4-carboxylate (CAS: 159693-06-8).
Step 2: Hydride Reduction (Synthesis of Target Compound)
The ester intermediate is reduced to the target alcohol using Diisobutylaluminum hydride (DIBAL-H).
Causality & Logic: DIBAL-H is selected over Lithium Aluminum Hydride (LiAlH4) because the N-O bond of the isoxazole ring is highly sensitive to reductive cleavage. By performing the reaction at cryogenic temperatures (-78 °C), the reduction is strictly limited to the ester moiety. The use of Rochelle's salt during the quench is a self-validating workup mechanism; it chelates the aluminum salts, preventing the formation of intractable emulsions and ensuring high product recovery.
Protocol 2:
Dissolve Ethyl 3-(4-fluorophenyl)isoxazole-4-carboxylate (5.0 mmol) in anhydrous THF (25 mL) under a nitrogen atmosphere.
Cool the solution to -78 °C using a dry ice/acetone bath.
Add DIBAL-H (1.0 M in toluene, 12.5 mmol, 2.5 eq) dropwise over 20 minutes.
Stir the mixture at -78 °C for 2 hours.
Carefully quench the reaction at -78 °C by the slow addition of methanol (2 mL), followed by saturated aqueous Rochelle's salt (potassium sodium tartrate, 25 mL).
Remove the cooling bath and stir vigorously at room temperature for 1-2 hours until two distinct, clear phases form.
Extract the aqueous phase with EtOAc (3 x 20 mL).
Wash the combined organic layers with brine, dry over Na2SO4, and concentrate in vacuo to afford[3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol [1].
Synthetic Workflow Visualization
The following diagram illustrates the logical flow and mechanistic intermediates of the synthesis.
Synthetic workflow of[3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol via 1,3-dipolar cycloaddition.
Applications in Drug Development
The [3-(4-fluorophenyl)-isoxazol-4-yl]-methanol scaffold is highly prized in modern medicinal chemistry for several reasons:
Bioisosterism & Rigidity: The isoxazole ring acts as a rigid, metabolically stable bioisostere for amide and ester linkages. It effectively locks the 4-fluorophenyl group in a specific vector, maximizing binding affinity in the hydrophobic pockets of target proteins.
Metabolic Stability: The incorporation of the fluorine atom at the para-position of the phenyl ring blocks cytochrome P450-mediated aromatic oxidation. This significantly improves the pharmacokinetic half-life and bioavailability of derived drug candidates.
Derivatization: The C4-hydroxymethyl group is a versatile handle. It can be oxidized to an aldehyde for reductive aminations, converted into a leaving group (e.g., mesylate or halide) for SN2 displacements, or directly coupled to form ethers, allowing rapid library generation for SAR optimization.
Analytical Validation
To ensure the trustworthiness of the synthesized material, self-validating analytical checks must be employed:
1H NMR Spectroscopy: The successful reduction of the ester is confirmed by the disappearance of the ethyl group signals (a quartet at ~4.2 ppm and a triplet at ~1.3 ppm) and the emergence of a diagnostic singlet at ~4.6 ppm corresponding to the -CH2OH protons. The isolated isoxazole C5 proton typically appears as a sharp singlet downfield at ~8.5 ppm.
LC-MS: The mass spectrum should display the [M+H]+ ion at m/z 194.1, confirming the molecular weight of the target compound.
National Center for Biotechnology Information (NCBI). "Solid Phase Synthesis of Isoxazole and Isoxazoline-carboxamides via [2+3]-Dipolar Cycloaddition". PMC.[Link]
Exploratory
Introduction: The Significance of the Isoxazole Scaffold and the Emergence of (3-(4-fluorophenyl)isoxazol-4-yl)methanol
An In-depth Technical Guide to (3-(4-fluorophenyl)isoxazol-4-yl)methanol (CAS: 1159252-41-1) For Researchers, Scientists, and Drug Development Professionals The isoxazole ring, a five-membered heterocycle containing adja...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to (3-(4-fluorophenyl)isoxazol-4-yl)methanol (CAS: 1159252-41-1)
For Researchers, Scientists, and Drug Development Professionals
The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a privileged scaffold in medicinal chemistry.[1][2][3][4][5] Its unique electronic properties, metabolic stability, and ability to engage in various non-covalent interactions with biological targets have led to its incorporation into a multitude of approved drugs and clinical candidates.[6][7] These compounds exhibit a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[2][3][4]
Within this important class of compounds, (3-(4-fluorophenyl)isoxazol-4-yl)methanol emerges as a key building block for the synthesis of novel therapeutic agents. The presence of a 4-fluorophenyl group can enhance metabolic stability and improve pharmacokinetic properties, while the hydroxymethyl group at the 4-position of the isoxazole ring provides a versatile handle for further chemical modifications. This guide provides a comprehensive technical overview of (3-(4-fluorophenyl)isoxazol-4-yl)methanol, covering its chemical identity, synthesis, potential applications in drug discovery, and safety considerations.
Chemical Identity and Physicochemical Properties
A clear understanding of the fundamental properties of a compound is crucial for its application in research and development. The key physicochemical properties of (3-(4-fluorophenyl)isoxazol-4-yl)methanol are summarized in the table below.
Synthesis and Manufacturing: A Regiospecific Approach
The synthesis of 3,4-disubstituted isoxazoles like (3-(4-fluorophenyl)isoxazol-4-yl)methanol requires careful control of regioselectivity.[9][10][11] One of the most effective methods for achieving this is the [3+2] cycloaddition reaction between a nitrile oxide and an appropriate dipolarophile.[2]
A plausible and efficient synthetic route to (3-(4-fluorophenyl)isoxazol-4-yl)methanol involves the reaction of 4-fluorobenzaldehyde oxime with a suitable three-carbon building block, followed by reduction. A conceptual workflow for this synthesis is outlined below.
Caption: Proposed synthetic workflow for (3-(4-fluorophenyl)isoxazol-4-yl)methanol.
Detailed Experimental Protocol (Hypothetical)
The following is a representative, step-by-step protocol for the synthesis of (3-(4-fluorophenyl)isoxazol-4-yl)methanol based on established methodologies for isoxazole synthesis.[9][10][11]
Step 1: Synthesis of 4-Fluorobenzaldehyde Oxime
To a solution of 4-fluorobenzaldehyde (1.0 eq) in ethanol, add an aqueous solution of hydroxylamine hydrochloride (1.1 eq) and sodium hydroxide (1.1 eq).
Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, pour the reaction mixture into cold water and extract the product with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-fluorobenzaldehyde oxime.
Step 2: Synthesis of (3-(4-fluorophenyl)isoxazol-4-yl)methanol via [3+2] Cycloaddition
Dissolve 4-fluorobenzaldehyde oxime (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran.
Add a mild oxidizing agent, such as N-chlorosuccinimide (NCS) or sodium hypochlorite, to generate the 4-fluorophenylnitrile oxide in situ.
To this mixture, add propargyl alcohol (1.2 eq) and a base, such as triethylamine, to facilitate the cycloaddition reaction.
Stir the reaction at room temperature overnight, monitoring by TLC.
Upon completion, quench the reaction with water and extract the product with an organic solvent.
Purify the crude product by column chromatography on silica gel to obtain pure (3-(4-fluorophenyl)isoxazol-4-yl)methanol.
Spectroscopic Characterization
The structural confirmation of (3-(4-fluorophenyl)isoxazol-4-yl)methanol would be achieved through a combination of standard spectroscopic techniques. The expected data are summarized below.
Technique
Expected Observations
¹H NMR
Aromatic protons of the 4-fluorophenyl group appearing as multiplets in the range of 7.0-8.0 ppm. A singlet for the isoxazole ring proton. A singlet for the methylene protons of the hydroxymethyl group. A broad singlet for the hydroxyl proton.
¹³C NMR
Aromatic carbons of the 4-fluorophenyl group. Carbons of the isoxazole ring. A signal for the methylene carbon of the hydroxymethyl group.
IR
A broad absorption band for the O-H stretch of the alcohol. C-H stretching for aromatic and aliphatic protons. C=N and C=C stretching from the isoxazole and phenyl rings. C-O stretching of the alcohol. A strong C-F stretching band.
Mass Spec.
A molecular ion peak corresponding to the molecular weight of the compound (193.17).
Applications in Research and Drug Development
The true value of (3-(4-fluorophenyl)isoxazol-4-yl)methanol lies in its potential as a versatile building block for the synthesis of more complex and biologically active molecules.[12] The hydroxymethyl group serves as a convenient handle for introducing a wide variety of functional groups and for linking to other molecular fragments.
Caption: Role of (3-(4-fluorophenyl)isoxazol-4-yl)methanol as a versatile scaffold in drug discovery.
Potential Therapeutic Targets
Given the broad biological activities of isoxazole derivatives, compounds derived from (3-(4-fluorophenyl)isoxazol-4-yl)methanol could potentially target a range of diseases:
Oncology: Many isoxazole-containing molecules exhibit potent anticancer activity by targeting various signaling pathways involved in cell proliferation and survival.[2]
Inflammation: The isoxazole scaffold is present in several anti-inflammatory drugs, suggesting that derivatives of this compound could be developed as novel anti-inflammatory agents.[1][2]
Neurological Disorders: Some isoxazole derivatives have shown neuroprotective effects, indicating potential applications in treating neurodegenerative diseases.[2][13][14]
Infectious Diseases: The isoxazole ring is a key component of some antibacterial and antifungal drugs.[2][15]
Safety and Handling
As with any chemical compound, (3-(4-fluorophenyl)isoxazol-4-yl)methanol should be handled with appropriate safety precautions in a laboratory setting.
Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.
Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a fume hood.
Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials. Refrigerated storage is recommended.
Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.
For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
(3-(4-fluorophenyl)isoxazol-4-yl)methanol is a valuable and versatile building block for the synthesis of novel, biologically active compounds. Its straightforward, regiospecific synthesis and the presence of a modifiable hydroxymethyl group make it an attractive starting material for drug discovery programs. The proven track record of the isoxazole scaffold in medicinal chemistry suggests that derivatives of this compound hold significant promise for the development of new therapies for a wide range of diseases. This guide provides a solid foundation for researchers and scientists looking to explore the potential of this important chemical entity.
References
NINGBO INNO PHARMCHEM CO.,LTD. The Role of Isoxazole Derivatives in Modern Drug Discovery.
Conney, A. H. et al. Synthesis of 3,4-disubsituted isoxazoles via enamine [3+2] cycloaddition. Synlett24, 79-84 (2013).
Jia, Q.-f. et al. Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition. Synlett24, 79-84 (2013).
Martis, G. J. et al. Advances in isoxazole chemistry and their role in drug discovery. RSC Advances (2025).
Kavitha, S. et al. A green protocol for the one-pot synthesis of 3,4-disubstituted isoxazole-5(4H)-ones using modified β-cyclodextrin as a catalyst. Scientific Reports (2022).
Jia, Q.-f. et al. Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition. Synlett2013, 79-84 (2012).
Zhu, Y. et al. Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. Frontiers in Chemistry (2024).
Ahmad, S. et al. Greener Synthesis of 3,4-Disubstituted Isoxazole-5(4H)-ones in a Deep Eutectic Solvent. ChemistrySelect (2020).
Martis, G. J. et al. Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing (2025).
Martis, G. J. et al. Advances in isoxazole chemistry and their role in drug discovery. CoLab.ws (2025).
Kumar, A. et al. Medicinal Chemistry Perspective of Fused Isoxazole Derivatives. PubMed (2020).
Kumar, M. et al. A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Chemistry and Analysis (2024).
Popiołek, Ł. Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. International Journal of Molecular Sciences (2025).
Kumar, M. et al. A review of isoxazole biological activity and present synthetic techniques. International Journal of Pharmaceutical Chemistry and Analysis (2024).
Miller, D. D. et al. (3R,5S,7as)-(3,5-bis(4-Fluorophenyl)tetrahydro-1H-oxazolo[3,4-c]oxazol-7a-yl)methanol. Journal of Medicinal Chemistry (2009).
Miller, D. D. et al. (3R,5S,7as)-(3,5-bis(4-Fluorophenyl)tetrahydro-1H-oxazolo[3,4-c]oxazol-7a-yl)methanol: A Novel Neuroprotective Agent. ACS Chemical Neuroscience (2009).
An In-depth Technical Guide to Elucidating the Mechanism of Action of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the mechanism of action of the novel compound, [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol. Th...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the mechanism of action of the novel compound, [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol. The isoxazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3][4] This document outlines a logical, multi-faceted research plan to identify the molecular target(s) and elucidate the downstream cellular pathways modulated by this specific isoxazole derivative.
Part 1: Foundational Characterization and Hypothesis Generation
Before delving into complex mechanistic studies, a thorough foundational characterization of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol is paramount. This initial phase ensures data integrity and informs the direction of subsequent investigations.
Physicochemical Profiling
A comprehensive understanding of the compound's chemical properties is the bedrock of any successful mechanism of action study.
Table 1: Physicochemical Properties of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol
Property
Value
Method
Molecular Formula
C10H8FNO2
---
Molecular Weight
193.18
---
Purity
>97%
HPLC, NMR
Solubility
To be determined
Aqueous and organic solvents
LogP
To be determined
Calculated and experimental
pKa
To be determined
Spectrophotometric or potentiometric titration
Stability
To be determined
In various buffers and media
Data sourced from available chemical supplier information and requires experimental verification.
Initial Biological Activity Screening
Broad-based cellular screening is a cost-effective strategy to generate initial hypotheses regarding the compound's biological effects. A panel of diverse human cancer cell lines is recommended, given the prevalence of anticancer activity among isoxazole derivatives.[1][5]
Cell Plating: Seed a panel of 10-20 human cancer cell lines (e.g., A549, HepG2, MDA-MB-231) in 96-well plates at their optimal densities.[6]
Compound Treatment: Treat the cells with a serial dilution of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (e.g., from 1 nM to 100 µM) for 72 hours.
Viability Assay: Assess cell viability using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay (Promega).
Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each cell line to determine the compound's potency and selectivity.
Part 2: Target Identification and Validation
Identifying the direct molecular target(s) of a small molecule is a critical, albeit challenging, step in mechanism of action studies.[7][8] A combination of affinity-based and label-free methods is recommended for a robust approach.
Affinity-Based Target Identification
This classical approach involves immobilizing the compound of interest to a solid support to "pull down" its binding partners from a cell lysate.[9][10]
Probe Synthesis: Synthesize a derivative of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol with a linker suitable for conjugation to an affinity tag (e.g., biotin). The hydroxyl group on the methanol moiety is a potential site for linker attachment.
Cell Lysis: Prepare a whole-cell lysate from a sensitive cell line identified in the initial screening.
Incubation: Incubate the biotinylated probe with the cell lysate to allow for target binding.
Capture: Add streptavidin-coated beads to the lysate to capture the probe-protein complexes.
Washing: Perform a series of washes with decreasing stringency to remove non-specifically bound proteins.
Elution: Elute the specifically bound proteins from the beads.
Protein Identification: Separate the eluted proteins by SDS-PAGE, followed by in-gel digestion and identification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Label-Free Target Identification
Label-free methods, such as the Drug Affinity Responsive Target Stability (DARTS) assay, offer an alternative approach that does not require chemical modification of the compound.[10]
Experimental Protocol: DARTS Assay
Cell Lysis: Prepare a native cell lysate.
Compound Incubation: Incubate aliquots of the lysate with varying concentrations of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol.
Protease Digestion: Subject the lysates to limited proteolysis with a non-specific protease (e.g., pronase).
SDS-PAGE Analysis: Analyze the digestion patterns by SDS-PAGE. Proteins that are stabilized by binding to the compound will be protected from proteolysis and will appear as more prominent bands at higher compound concentrations.
Target Identification: Excise the protected protein bands and identify them by mass spectrometry.
Target Validation
Once putative targets have been identified, it is crucial to validate their interaction with the compound using orthogonal assays.
Table 2: Target Validation Assays
Assay Type
Principle
Example
Biophysical Assays
Direct measurement of binding affinity and kinetics.
Part 3: Elucidation of Cellular and Physiological Effects
Following target identification and validation, the focus shifts to understanding the downstream cellular consequences of target engagement. This involves characterizing the modulation of signaling pathways and assessing the compound's effects in more physiologically relevant models.[11][12][13][14][15]
Signaling Pathway Analysis
Based on the identity of the validated target, investigate the modulation of known downstream signaling pathways. For instance, if the target is a kinase, examine the phosphorylation status of its known substrates.
Hypothetical Signaling Pathway Modulation
Caption: Hypothetical signaling pathway.
Experimental Protocol: Western Blot Analysis
Cell Treatment: Treat cells with [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol at various concentrations and time points.
Protein Extraction: Lyse the cells and quantify the total protein concentration.
SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.
Immunoblotting: Probe the membrane with primary antibodies specific for the target protein and its phosphorylated substrates, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Phenotypic Assays
Investigate the broader cellular phenotypes induced by the compound, guided by the initial screening and pathway analysis results.
Table 3: Phenotypic Assays
Cellular Process
Assay
Cell Cycle
Propidium iodide staining followed by flow cytometry
To assess the therapeutic potential and in vivo mechanism of action, the compound should be evaluated in relevant animal models. For example, if the compound exhibits potent anticancer activity in vitro, its efficacy can be tested in a mouse xenograft model.
Experimental Protocol: Mouse Xenograft Study
Tumor Implantation: Implant human cancer cells subcutaneously into immunodeficient mice.
Compound Administration: Once tumors are established, treat the mice with [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol or a vehicle control via an appropriate route of administration.
Tumor Growth Monitoring: Measure tumor volume regularly throughout the study.
Pharmacodynamic Analysis: At the end of the study, collect tumor and tissue samples to assess target engagement and modulation of downstream signaling pathways in vivo.
Conclusion
The systematic approach outlined in this guide provides a robust framework for the comprehensive investigation of the mechanism of action of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol. By combining unbiased target identification strategies with rigorous validation and detailed characterization of downstream cellular effects, researchers can build a compelling and data-driven narrative of the compound's biological activity. This, in turn, will be instrumental in guiding its further development as a potential therapeutic agent.
References
Small-molecule Target and Pathway Identification. (n.d.). Broad Institute. Retrieved March 20, 2026, from [Link]
Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. (2025, July 23). International Journal of Molecular Sciences. Retrieved March 20, 2026, from [Link]
Advances in isoxazole chemistry and their role in drug discovery - PMC. (2025, March 17). National Center for Biotechnology Information. Retrieved March 20, 2026, from [Link]
Affinity-based target identification for bioactive small molecules. (n.d.). Royal Society of Chemistry. Retrieved March 20, 2026, from [Link]
Cell-based Assays for Better Insights into Function and Mechanism of Action. (n.d.). Eurofins Discovery. Retrieved March 20, 2026, from [Link]
Target identification for biologically active small molecules using chemical biology approaches. (2016, September 15). Applied Biological Chemistry. Retrieved March 20, 2026, from [Link]
Target identification of small molecules: an overview of the current applications in drug discovery - PMC. (2023, October 10). National Center for Biotechnology Information. Retrieved March 20, 2026, from [Link]
The Use of Cell-Based Assays for Translational Medicine Studies. (n.d.). BioAgilytix. Retrieved March 20, 2026, from [Link]
Cell-Based Assays Guide. (2025, January 31). Antibodies.com. Retrieved March 20, 2026, from [Link]
Cell Based Assays. (n.d.). Sygnature Discovery. Retrieved March 20, 2026, from [Link]
Therapeutically relevant cell-based assays for drug discovery. (n.d.). Nuvisan. Retrieved March 20, 2026, from [Link]
Advances in isoxazole chemistry and their role in drug discovery. (2025, March 19). Semantic Scholar. Retrieved March 20, 2026, from [Link]
What is Small Molecule Hit Identification (Hit ID) ? | NVIDIA Glossary. (n.d.). NVIDIA. Retrieved March 20, 2026, from [Link]
Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. (2024, January 19). Heliyon. Retrieved March 20, 2026, from [Link]
(3R,5S,7as)-(3,5-bis(4-Fluorophenyl)tetrahydro-1H-oxazolo[3,4-c]oxazol-7a-yl)methanol. (n.d.). ACS Publications. Retrieved March 20, 2026, from [Link]
Discovery and structure-activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. (n.d.). Royal Society of Chemistry. Retrieved March 20, 2026, from [Link]
Design, Synthesis, and Reactivity Study of (3-(4-Bromophenyl)-Isoxazol-5-yl) Methanol with Isobutyric Acid. (2025, June 25). ResearchGate. Retrieved March 20, 2026, from [Link]
Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 20, 2026, from [Link]
Comprehensive Technical Guide: Physical and Chemical Properties of[3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol
Executive Summary & Structural Rationale In modern medicinal chemistry, the strategic assembly of heterocyclic scaffolds is paramount for developing compounds with high metabolic stability and target affinity. [3-(4-Fluo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
In modern medicinal chemistry, the strategic assembly of heterocyclic scaffolds is paramount for developing compounds with high metabolic stability and target affinity. [3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol (CAS: 1159252-41-1) is a highly versatile building block that integrates three distinct pharmacophoric elements: an isoxazole core, a 4-fluorophenyl substituent, and a C4-hydroxymethyl group.
The causality behind selecting this specific scaffold lies in its electronic and steric properties:
The 4-Fluorophenyl Group: The highly electronegative fluorine atom withdraws electron density via induction, which lowers the pKa of adjacent systems and drastically increases the lipophilicity of the molecule[1]. Furthermore, the C-F bond blocks cytochrome P450-mediated oxidation at the para-position, enhancing the metabolic half-life of downstream drug candidates.
The Isoxazole Core: Acting as a robust bioisostere for amides and esters, the isoxazole ring provides unique hydrogen-bond acceptor capabilities (via the nitrogen and oxygen atoms) while maintaining a rigid, planar geometry for
π−π
stacking within target protein pockets[2].
The Hydroxymethyl Handle: The primary alcohol at the C4 position serves as a highly reactive synthetic handle, allowing for precise derivatization (oxidation, halogenation, or etherification) without disrupting the stability of the heteroaromatic core[3].
Physicochemical Profiling
Understanding the baseline physicochemical properties of this intermediate is critical for predicting its behavior in organic solvents during synthesis and extraction. The following table summarizes the quantitative data for this compound,[4].
Low molecular weight, ideal for fragment-based drug design (FBDD).
Purity Standard
≥
97% (HPLC/GC)
Required threshold to prevent side-reactions in cross-coupling[4].
Storage Temperature
Refrigerated (2–8 °C)
Prevents slow atmospheric oxidation of the primary alcohol.
Synthetic Utility & Derivatization Logic
The primary value of [3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol lies in its synthetic plasticity. The C4-hydroxymethyl group can be transformed into various functional groups to facilitate complex fragment coupling. However, the isoxazole ring contains a relatively weak N–O bond that is susceptible to reductive cleavage or ring-opening under harsh basic or strongly acidic conditions[2]. Therefore, derivatization must employ mild, highly specific reagents.
Caption: Derivatization pathways of the C4-hydroxymethyl group highlighting mild reagent selection.
Experimental Methodology: Mild Oxidation Protocol
To utilize this compound in reductive amination or olefination reactions, the primary alcohol must first be oxidized to an aldehyde. The protocol below details the use of Dess-Martin Periodinane (DMP), a method chosen specifically to preserve the integrity of the isoxazole ring[3],[5].
Protocol: Synthesis of 3-(4-Fluorophenyl)isoxazole-4-carbaldehyde
Objective: Achieve a high-yielding, self-validating oxidation of the hydroxymethyl group without triggering N-O bond cleavage.
Preparation & Inert Atmosphere: Dissolve 1.0 eq of the starting alcohol in anhydrous DCM to achieve a 0.1 M concentration. Purge the reaction flask with argon and cool to 0 °C.
Causality: Argon prevents atmospheric moisture from hydrolyzing the moisture-sensitive DMP reagent. The 0 °C starting temperature controls the exothermic nature of the initial periodinane-alcohol complexation, preventing thermal degradation of the substrate.
Oxidant Addition: Slowly add 1.5 eq of solid DMP to the stirring solution. Allow the reaction to slowly warm to room temperature and stir for 1–2 hours.
Causality: DMP is explicitly chosen over Jones reagent (chromic acid). Strong acids can protonate the isoxazole nitrogen, leading to ring-opening. DMP operates under near-neutral conditions and provides a self-validating arrest at the aldehyde stage, completely preventing over-oxidation to the carboxylic acid[2],[5].
Reaction Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) (typically 1:1 Hexanes/Ethyl Acetate). The aldehyde will appear as a distinct, less polar spot compared to the starting alcohol.
Quenching (Self-Validating Safety Step): Once TLC indicates complete consumption of the starting material, quench the reaction by adding equal volumes of saturated aqueous
NaHCO3
and saturated aqueous
Na2S2O3
. Stir vigorously for 15 minutes.
Causality: This is a critical self-validating step. The
Na2S2O3
reduces unreacted DMP and its iodine-containing byproducts (iodinane) into water-soluble, non-oxidizing species. Simultaneously, the
NaHCO3
neutralizes the acetic acid byproduct generated during the oxidation, preventing acid-catalyzed degradation or polymerization of the newly formed aldehyde[3].
Extraction & Isolation: Separate the organic DCM layer, wash with brine, dry over anhydrous
MgSO4
, and concentrate in vacuo. The resulting crude aldehyde is typically pure enough (>95%) for immediate downstream use, such as reductive amination with adamantane analogs[5].
Compounds derived from [3-(4-Fluorophenyl)-isoxazol-4-yl]-methanol are heavily featured in contemporary drug discovery. For instance, isoxazole-containing derivatives have been successfully utilized as potent inhibitors of the Influenza A virus M2-S31N proton channel, demonstrating the scaffold's ability to navigate complex transmembrane binding pockets[5]. Furthermore, the fluorinated aromatic system is frequently leveraged to develop anti-inflammatory and analgesic agents[1].
The diagram below maps the specific non-covalent interactions this scaffold can form within a biological target.
Caption: Pharmacophore mapping of the scaffold's functional groups to target binding pockets.
References
ResearchGate. "Recent Advances on the Synthesis and Reactivity of Isoxazoles". Current Organic Chemistry. Available at: [Link][2]
PubMed Central (PMC). "Synthesis of 3-substituted isoxazolidin-4-ols using hydroboration–oxidation reactions". Beilstein J Org Chem. Available at:[Link][3]
ACS Publications. "Expeditious Lead Optimization of Isoxazole-Containing Influenza A Virus M2-S31N Inhibitors Using the Suzuki–Miyaura Cross-Coupling Reaction". Journal of Medicinal Chemistry. Available at: [Link][5]
An In-depth Technical Guide to the Solubility and Stability of (3-(4-fluorophenyl)isoxazol-4-yl)methanol
Introduction: Foundational Physicochemical Characterization in Drug Development In the landscape of modern drug discovery and development, a thorough understanding of a molecule's fundamental physicochemical properties i...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Foundational Physicochemical Characterization in Drug Development
In the landscape of modern drug discovery and development, a thorough understanding of a molecule's fundamental physicochemical properties is not merely a preliminary step but a critical determinant of its ultimate therapeutic success. The journey from a promising lead compound to a viable clinical candidate is paved with rigorous scientific evaluation, and at the heart of this evaluation lie the core characteristics of solubility and stability. This guide provides an in-depth technical overview of the methodologies and scientific rationale for characterizing (3-(4-fluorophenyl)isoxazol-4-yl)methanol, a novel isoxazole derivative with therapeutic potential.
The isoxazole moiety is a cornerstone in medicinal chemistry, valued for its ability to participate in various biological interactions. However, the introduction of a fluorophenyl group and a hydroxymethyl substituent, as in the case of (3-(4-fluorophenyl)isoxazol-4-yl)methanol, necessitates a bespoke investigation into its behavior in aqueous and organic media, as well as its resilience to environmental and physiological stressors. Poor aqueous solubility can severely limit oral bioavailability, while instability can lead to loss of potency and the formation of potentially toxic degradants.
This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive framework for assessing the solubility and stability of (3-(4-fluorophenyl)isoxazol-4-yl)methanol. We will delve into the causality behind experimental choices, advocate for self-validating protocols, and ground our recommendations in authoritative scientific principles.
Part 1: Solubility Profiling of (3-(4-fluorophenyl)isoxazol-4-yl)methanol
The solubility of an active pharmaceutical ingredient (API) is a primary determinant of its dissolution rate and, consequently, its absorption and bioavailability. For (3-(4-fluorophenyl)isoxazol-4-yl)methanol, a molecule with both lipophilic (fluorophenyl) and hydrophilic (methanol) functionalities, a comprehensive solubility assessment across a range of conditions is imperative. We will explore both kinetic and thermodynamic solubility to build a complete picture.
Thermodynamic Solubility: The Equilibrium Benchmark
Thermodynamic solubility represents the true equilibrium concentration of a compound in a solvent at a given temperature and pressure. The shake-flask method remains the gold standard for this determination due to its simplicity and reliability.[1]
Preparation of Solutions: Prepare a series of buffered solutions at physiologically relevant pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic the gastrointestinal tract.
Addition of Excess Compound: Add an excess of crystalline (3-(4-fluorophenyl)isoxazol-4-yl)methanol to each buffered solution in sealed, low-adsorption vials. The presence of undissolved solid is crucial to ensure saturation.
Equilibration: Agitate the vials at a constant temperature (typically 25°C or 37°C) for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached. It is essential to confirm that the concentration has plateaued by sampling at different time points.
Sample Preparation: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any undissolved particles.
Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Rationale for Experimental Choices: The selection of pH values is guided by the need to understand how the compound will behave in different segments of the digestive system. The extended equilibration time is necessary to overcome any kinetic barriers and ensure a true thermodynamic equilibrium is achieved.[1]
pH of Buffer
Temperature (°C)
Solubility (µg/mL)
1.2
25
15.8
4.5
25
25.3
6.8
25
28.1
7.4
25
27.5
7.4
37
35.2
Illustrative Data
Kinetic Solubility: A High-Throughput Assessment
In early-stage drug discovery, kinetic solubility assays are often employed to rapidly screen and rank compounds.[2][3] These methods measure the concentration at which a compound, introduced from a concentrated organic stock solution (typically DMSO), precipitates in an aqueous medium.
Stock Solution Preparation: Prepare a high-concentration stock solution of (3-(4-fluorophenyl)isoxazol-4-yl)methanol in dimethyl sulfoxide (DMSO).
Serial Dilution: Perform a serial dilution of the stock solution in a 96-well plate.
Addition of Aqueous Buffer: Add a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to each well.
Precipitation Detection: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering. The concentration at which a significant increase in turbidity is observed is reported as the kinetic solubility.[2]
Causality Behind Experimental Choices: The use of DMSO is a standard practice in high-throughput screening due to its ability to dissolve a wide range of compounds. Nephelometry provides a rapid and sensitive means of detecting precipitation.[2] It's crucial to acknowledge that kinetic solubility values are often higher than thermodynamic solubility due to the formation of supersaturated solutions.[3]
Solubility Type
Method
Solvent System
Solubility (µg/mL)
Thermodynamic
Shake-Flask
pH 7.4 Buffer
27.5
Kinetic
Nephelometry
pH 7.4 Buffer (from DMSO stock)
85.1
Illustrative Data
Diagram: Solubility Assessment Workflow
Caption: Workflow for determining thermodynamic and kinetic solubility.
Part 2: Stability Profiling and Forced Degradation Studies
Assessing the intrinsic stability of (3-(4-fluorophenyl)isoxazol-4-yl)methanol is paramount for determining its shelf-life, identifying potential degradation products, and developing a stability-indicating analytical method.[4][5] Forced degradation studies, where the compound is subjected to stress conditions more severe than accelerated stability testing, are an indispensable tool in this process.[6][7][8]
Development of a Stability-Indicating HPLC Method
A prerequisite for any stability study is a validated analytical method that can separate the parent compound from all potential degradation products.[9][10] This ensures accurate quantification of the API and detection of impurities.
Column Selection: Start with a versatile reversed-phase column, such as a C18, which is effective for separating moderately polar compounds like (3-(4-fluorophenyl)isoxazol-4-yl)methanol.
Mobile Phase Optimization: Evaluate different mobile phase compositions (e.g., acetonitrile/water, methanol/water) and pH modifiers (e.g., formic acid, ammonium acetate) to achieve optimal peak shape and resolution.
Gradient Elution: Employ a gradient elution program to ensure the timely elution of both the parent compound and any potential degradants with a wide range of polarities.[9]
Detector Wavelength Selection: Determine the optimal UV wavelength for detection by acquiring a UV spectrum of the compound.
Method Validation: Validate the final method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[10]
Forced Degradation Studies
Forced degradation studies are designed to intentionally degrade the compound to identify its degradation pathways and the structure of the resulting degradants.[5][6]
Acid Hydrolysis: Incubate the compound in 0.1 M HCl at an elevated temperature (e.g., 60°C) for a defined period.
Base Hydrolysis: Incubate the compound in 0.1 M NaOH at room temperature. Basic conditions are often more aggressive than acidic ones.
Oxidative Degradation: Expose the compound to a solution of 3% hydrogen peroxide (H₂O₂) at room temperature.[8]
Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for several days.
Photostability: Expose the compound (both in solid state and in solution) to light according to ICH Q1B guidelines, typically using a combination of cool white fluorescent and near-ultraviolet lamps.
Self-Validating System: For each stress condition, a control sample (without the stressor) is run in parallel. The goal is to achieve a target degradation of 5-20% of the parent compound. This level of degradation is sufficient to produce detectable degradation products without completely destroying the molecule, which could lead to secondary and tertiary degradants that are not relevant to formal stability studies.[6]
Stress Condition
Reagent/Condition
Time
% Degradation
Number of Degradants
Acid Hydrolysis
0.1 M HCl, 60°C
24 h
8.5
1
Base Hydrolysis
0.1 M NaOH, RT
8 h
15.2
2
Oxidation
3% H₂O₂, RT
12 h
11.8
1
Thermal
80°C (solid)
7 days
< 1.0
0
Photolytic
ICH Q1B
7 days
4.3
1
Illustrative Data
Diagram: Forced Degradation Study Logic
Caption: Logical flow of a forced degradation study.
Conclusion: A Pathway to Comprehensive Understanding
The systematic evaluation of solubility and stability, as outlined in this guide, provides the foundational knowledge required to advance (3-(4-fluorophenyl)isoxazol-4-yl)methanol through the drug development pipeline. The experimental protocols described herein are designed to be robust and self-validating, ensuring the generation of high-quality, reliable data. By understanding the intrinsic physicochemical properties of this promising molecule, researchers can make informed decisions regarding formulation strategies, storage conditions, and analytical control measures, ultimately de-risking the development process and accelerating its path to potential clinical application.
References
Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences. [Link]
Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]
Stability Indicating HPLC Method Development. International Journal of Trend in Scientific Research and Development. [Link]
STABILITY INDICATING HPLC METHOD DEVELOPMENT: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]
Stability Indicating HPLC Method Development: A Review. Asian Journal of Pharmaceutical and Clinical Research. [Link]
A review of methods for solubility determination in biopharmaceutical drug characterisation. Advanced Drug Delivery Reviews. [Link]
Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. LinkedIn. [Link]
Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review. [Link]
Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera. Journal of Chemical & Engineering Data. [Link]
Forced Degradation – A Review. Journal of Pharmaceutical Sciences & Research. [Link]
Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. [Link]
Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. PharmaInfo. [Link]
Engineering the Isoxazole Scaffold: A Technical Guide to Emerging Therapeutic Targets and Validation Workflows
Executive Summary The isoxazole ring—a five-membered heterocycle containing adjacent oxygen and nitrogen atoms—has evolved from a simple structural curiosity into a cornerstone of modern medicinal chemistry. Due to its u...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The isoxazole ring—a five-membered heterocycle containing adjacent oxygen and nitrogen atoms—has evolved from a simple structural curiosity into a cornerstone of modern medicinal chemistry. Due to its unique dipole moment, favorable metabolic stability, and profound hydrogen-bonding capacity, the isoxazole moiety serves as an exceptional bioisostere for amides, esters, and carboxylic acids[1]. This whitepaper provides an in-depth technical analysis of three primary therapeutic targets where isoxazole-based compounds are driving paradigm shifts: the HSP90 chaperone machinery in oncology, BET bromodomain epigenetic regulators, and GABA_A receptor allosteric modulation in neurology.
Target I: The HSP90 Chaperone Machinery (Oncology)
Mechanistic Overview
Heat Shock Protein 90 (HSP90) is a highly conserved molecular chaperone responsible for the folding, stabilization, and function of numerous oncogenic client proteins (e.g., EGFR, AKT, mutant p53). Isoxazole-resorcinol derivatives, most notably NVP-AUY922 (Luminespib), function as potent, competitive inhibitors that bind directly to the N-terminal ATP-binding pocket of HSP90[2]. By displacing ATP, these compounds arrest the chaperone cycle, leading to the ubiquitination and subsequent proteasomal degradation of the client proteins, ultimately triggering tumor cell apoptosis[3].
Fig 1: Mechanism of HSP90 inhibition by isoxazole derivatives leading to client protein degradation.
Self-Validating Protocol: Malachite Green HSP90 ATPase Assay
Causality & Rationale: HSP90 possesses a very slow intrinsic ATPase activity. Traditional radiometric assays (using
γ
32
P-ATP) are highly sensitive but generate hazardous waste and are poorly suited for high-throughput screening. The Malachite Green assay is chosen because it provides a colorimetric readout of inorganic phosphate (Pi) release that is highly scalable.
Self-Validating System Design: To ensure the assay measures true HSP90 ATPase activity rather than background phosphatase contamination, the protocol requires a non-hydrolyzable ATP analog control.
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.4, 50 mM KCl, 5 mM MgCl2, 1 mM DTT). Purify recombinant human HSP90
α
to >95% homogeneity.
Compound Incubation: Dispense 100 nM HSP90
α
into a 384-well clear microplate. Add the isoxazole compound (e.g., NVP-AUY922) in a 10-point dose-response series (0.1 nM to 10
μ
M).
Control Assignment (The Validation Step):
Positive Control: Vehicle (DMSO) + HSP90 + ATP (Maximum signal).
Negative Control: Vehicle + Buffer + ATP (Background Pi).
Validation Control: Vehicle + HSP90 + AMP-PNP (Non-hydrolyzable ATP analog). If this well produces a signal
>10%
above the negative control, the recombinant protein preparation is contaminated with non-specific phosphatases, and the assay must be aborted.
Reaction Initiation: Add 1 mM ATP to all wells (except the AMP-PNP control) to initiate hydrolysis. Incubate at 37°C for 3 hours to allow sufficient Pi accumulation due to the slow turnover rate of HSP90.
Detection: Add Malachite Green reagent. The acidic environment halts the enzymatic reaction, and the molybdate-malachite green complex binds the free Pi.
Quantification: Read absorbance at 620 nm. Calculate the IC
50
using a 4-parameter logistic non-linear regression model. NVP-AUY922 typically yields a K
d
of approximately 1.7 nM in highly optimized systems[4].
Target II: BET Bromodomain Proteins (Epigenetics)
Mechanistic Overview
Bromodomain and Extra-Terminal (BET) family proteins (such as BRD4) function as epigenetic "readers." They recognize
ϵ
-N-acetylated lysine (AcK) residues on histone tails, recruiting transcriptional machinery to drive the expression of oncogenes like MYC[5]. The 3,5-dimethylisoxazole motif has emerged as a premier acetyl-lysine mimic[5]. By inserting into the hydrophobic binding pocket of the bromodomain, isoxazole derivatives (e.g., I-BET151 or benzo[d]isoxazoles) competitively displace BRD4 from chromatin, rapidly downregulating oncogenic transcription[6],[7].
Fig 2: 3,5-dimethylisoxazole acts as an acetyl-lysine mimic, displacing BRD4 to repress MYC.
Self-Validating Protocol: AlphaScreen Proximity Assay for BRD4-AcK Displacement
Causality & Rationale: The interaction between BRD4 and acetylated histones is transient and relatively weak (often in the high micromolar range). Wash-based assays (like ELISA) disrupt this equilibrium, leading to false negatives. AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based, wash-free technology that is highly sensitive to weak, proximity-based interactions.
Self-Validating System Design: To ensure the isoxazole inhibitor is specifically disrupting the AcK-BRD4 interaction (and not just quenching the singlet oxygen or interfering with the beads), a non-acetylated peptide control is strictly required.
Step-by-Step Methodology:
Reagent Preparation: Prepare His-tagged BRD4(1) bromodomain and a biotinylated Histone H4 tetra-acetylated peptide (H4K5/8/12/16Ac).
Complex Formation: In a 384-well OptiPlate, incubate 50 nM His-BRD4(1) with 50 nM biotinylated H4-AcK peptide and the isoxazole test compound for 30 minutes at room temperature.
Validation Control: Vehicle + His-BRD4 + Biotin-H4-Unacetylated . If this well generates a luminescent signal, the BRD4 protein is binding non-specifically to the peptide backbone, invalidating the AcK-dependent nature of the assay.
Counter-Screen Control: Test compound + Biotin-His-linker peptide. If the compound reduces signal here, it is an assay artifact (e.g., a singlet oxygen quencher) rather than a true BET inhibitor.
Bead Addition: Under subdued green light, add Streptavidin-coated Donor beads and Nickel Chelate (Ni-NTA) Acceptor beads (20
μ
g/mL final concentration). Incubate for 1 hour in the dark.
Detection: Excite the plate at 680 nm. If the complex is intact, the donor bead generates singlet oxygen that travels to the acceptor bead, emitting light at 520-620 nm. Isoxazole-mediated displacement of the peptide reduces this signal.
The
γ
-aminobutyric acid type A (GABA_A) receptor is a ligand-gated chloride ion channel. Receptors containing the
α
5 subunit are predominantly localized in the hippocampus and are heavily implicated in learning and memory. Isoxazole derivatives have been engineered to act as highly selective allosteric modulators at these receptors[8],[9]. Depending on the precise orientation of the isoxazole moiety within the binding pocket, these compounds can function as Positive Allosteric Modulators (PAMs) to increase chloride influx, or Negative Allosteric Modulators (NAMs/inverse agonists) like MRK-016 to decrease chloride influx, the latter being a major target for cognition enhancement[8],.
Fig 3: Bidirectional allosteric modulation of α5-GABA_A receptors by isoxazole derivatives.
Quantitative Data Summary
The table below summarizes the quantitative binding and functional profiles of key isoxazole-based compounds across the discussed therapeutic targets.
The isoxazole scaffold represents a masterclass in rational drug design. By leveraging its bioisosteric properties, researchers can precisely target the ATP-binding pockets of chaperones, the acetyl-lysine recognition domains of epigenetic readers, and the allosteric sites of complex ion channels. Moving forward, the integration of these self-validating biochemical assays with structural biology will continue to unlock the vast therapeutic potential of isoxazole-based therapeutics.
References
Title: Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors
Source: nih.gov
URL: [Link]
Title: HSP90 Inhibitor, NVP-AUY922, Improves Myelination in Vitro and Supports the Maintenance of Myelinated Axons in Neuropathic Mice
Source: acs.org
URL: [Link]
Title: Mechanistic evaluation of the novel HSP90 inhibitor NVP-AUY922 in adult and pediatric glioblastoma
Source: nih.gov
URL: [Link]
Title: Advances in isoxazole chemistry and their role in drug discovery
Source: nih.gov
URL: [Link]
Title: Identification of a novel series of BET family bromodomain inhibitors: binding mode and profile of I-BET151 (GSK1210151A)
Source: ebi.ac.uk
URL: [Link]
Title: Structure-Based Discovery and Optimization of Benzo[d]isoxazole Derivatives as Potent and Selective BET Inhibitors for Potential Treatment of Castration-Resistant Prostate Cancer (CRPC)
Source: urotoday.com
URL: [Link]
Title: The HSP90 inhibitor NVP-AUY922 potently inhibits non-small cell lung cancer growth
Source: nih.gov
URL: [Link]
Title: The molecular basis of drug selectivity for α5 subunit-containing GABAA receptors
Source: nih.gov
URL: [Link]
Source: google.
Title: GABAA Receptor Subtype-Selective Modulators. II. α5-Selective Inverse Agonists for Cognition Enhancement
Source: benthamdirect.com
URL: [Link]
The Enduring Legacy and Modern Renaissance of Isoxazole Synthesis: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, stands as a cornerstone in the edifice of medicinal chemistry...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, stands as a cornerstone in the edifice of medicinal chemistry. Its unique electronic architecture and synthetic versatility have cemented its status as a privileged scaffold, featuring prominently in a diverse array of therapeutic agents. This technical guide provides a comprehensive exploration of the discovery and historical evolution of isoxazole synthesis, from its nascent stages in the late 19th century to the sophisticated, green methodologies of the 21st century. We will dissect foundational experimental protocols, present comparative quantitative data, and visualize the intricate chemical logic that underpins the synthesis of this critical pharmacophore.
The Genesis of Isoxazole Chemistry: A Historical Perspective
The journey into the world of isoxazoles began in the late 1800s, with the German chemist Ludwig Claisen as a central figure. While he first identified the cyclic structure of a substituted isoxazole, 3-methyl-5-phenylisoxazole, in 1888, the landmark synthesis of the parent isoxazole compound is credited to him in 1903.[1][2] This pioneering work involved the oximation of propargylaldehyde acetal.[2] The very name "isoxazole" was coined by another luminary of chemistry, Arthur Hantzsch , to distinguish it from its isomer, oxazole.[1]
The early landscape of isoxazole synthesis was dominated by two robust and enduring methodologies that remain fundamental to this day:
The reaction of 1,3-dicarbonyl compounds with hydroxylamine. [3][4][5]
The 1,3-dipolar cycloaddition of nitrile oxides with unsaturated compounds. [3][6]
A significant leap in the latter method was driven by the extensive work of Quilico and his research group between 1930 and 1946, which firmly established the utility of nitrile oxides in the synthesis of heterocyclic compounds.[7] These foundational discoveries laid the chemical groundwork for what would become a burgeoning field. The therapeutic potential of isoxazoles began to be unlocked with the advent of sulfa drugs. Sulfisoxazole, an antibacterial agent, was one of the first commercially successful drugs to feature the isoxazole ring, showcasing its value as a bioisostere and a modulator of physicochemical properties.[1]
Foundational Synthetic Methodologies: The Classical Approaches
The construction of the isoxazole ring has been achieved through a multitude of synthetic routes. The two classical and most historically significant methods are detailed below, providing the bedrock upon which modern synthesis is built.
The Claisen Isoxazole Synthesis: Condensation of 1,3-Dicarbonyls
One of the most traditional and straightforward methods for isoxazole synthesis involves the condensation of a 1,3-dicarbonyl compound with hydroxylamine.[5] The reaction's outcome, particularly the regioselectivity, is highly dependent on the pH and the nature of the substituents on the dicarbonyl compound.
Reaction Mechanism:
The mechanism proceeds through the initial nucleophilic attack of hydroxylamine on one of the carbonyl groups of the 1,3-dicarbonyl compound. This is often the regioselectivity-determining step. Subsequent condensation and dehydration lead to the formation of the isoxazole ring.[8] The use of β-enamino diketones, a modern variation, can direct the initial attack of hydroxylamine to the ketone carbonyl, resulting in a single major regioisomer.[8]
Experimental Protocol: Classical Claisen Synthesis of 3,5-dimethylisoxazole
Materials:
Acetylacetone (1,3-pentanedione)
Hydroxylamine hydrochloride
Sodium acetate
Ethanol
Water
Procedure:
Dissolve hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.2 eq) in water.
In a separate flask, dissolve acetylacetone (1.0 eq) in ethanol.
Add the hydroxylamine solution to the acetylacetone solution and stir the mixture at room temperature.
The reaction progress can be monitored by thin-layer chromatography (TLC).
Upon completion, the reaction mixture is typically diluted with water and extracted with an organic solvent (e.g., diethyl ether).
The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.
Purification can be achieved by distillation or recrystallization.
Causality Behind Experimental Choices:
Hydroxylamine Hydrochloride: Used as the source of the N-O fragment of the isoxazole ring. The hydrochloride salt is stable and easy to handle.
Sodium Acetate: Acts as a base to neutralize the HCl from hydroxylamine hydrochloride, liberating the free hydroxylamine nucleophile needed for the reaction.
Ethanol/Water Solvent System: Provides a medium in which both the organic substrate and the inorganic reagents are sufficiently soluble.
The Huisgen 1,3-Dipolar Cycloaddition: A Powerful and Versatile Tool
The Huisgen 1,3-dipolar cycloaddition, a cornerstone of heterocyclic synthesis, provides a highly efficient and versatile route to isoxazoles.[6][9] This reaction involves the [3+2] cycloaddition of a nitrile oxide (the 1,3-dipole) with an alkyne (the dipolarophile).[6][10] A key advantage of this method is the ability to generate the often-unstable nitrile oxide in situ from stable precursors like aldoximes or primary nitro compounds.[10]
Reaction Mechanism:
The reaction is a concerted, pericyclic process where the 4π-electrons of the nitrile oxide and the 2π-electrons of the alkyne participate in a cycloaddition.[9][10] This concerted mechanism leads to a high degree of stereospecificity. The regioselectivity, which dictates the substitution pattern on the final isoxazole ring, is governed by the electronic and steric properties of the substituents on both the nitrile oxide and the alkyne.[10]
Experimental Protocol: Synthesis of 3-Phenyl-5-methylisoxazole via 1,3-Dipolar Cycloaddition
Materials:
Benzaldoxime
N-Chlorosuccinimide (NCS)
Triethylamine
Propyne (or a suitable precursor)
Anhydrous solvent (e.g., Dichloromethane or THF)
Procedure:
Dissolve benzaldoxime (1.0 eq) in the anhydrous solvent.
Cool the solution in an ice bath.
Add N-Chlorosuccinimide (NCS) (1.1 eq) portion-wise to the solution while stirring. This generates the corresponding hydroximoyl chloride.
Slowly add triethylamine (1.2 eq) to the reaction mixture. This facilitates the in situ formation of benzonitrile oxide.
Introduce propyne (a slight excess) into the reaction mixture.
Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.
Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent.
The organic layer is washed, dried, and concentrated.
The crude product is purified by column chromatography.
Causality Behind Experimental Choices:
N-Chlorosuccinimide (NCS): A mild and effective chlorinating agent used to convert the aldoxime into a hydroximoyl chloride, a precursor to the nitrile oxide.
Triethylamine: A non-nucleophilic base that promotes the dehydrochlorination of the hydroximoyl chloride to generate the highly reactive nitrile oxide in situ.
In situ Generation: Nitrile oxides are often unstable and can dimerize. Generating them in the presence of the dipolarophile (alkyne) ensures efficient trapping to form the desired isoxazole.
The Modern Renaissance: Innovations in Isoxazole Synthesis
Building upon the classical foundations, contemporary organic synthesis has ushered in a new era of isoxazole preparation, characterized by enhanced efficiency, selectivity, and a commitment to the principles of green chemistry.
Copper-Catalyzed Cycloadditions: A Leap in Efficiency and Regiocontrol
A significant advancement in the 1,3-dipolar cycloaddition route is the use of copper(I) catalysts.[2][11][12] This methodology allows for the rapid and regioselective synthesis of 3,5-disubstituted isoxazoles from terminal acetylenes and in situ generated nitrile oxides.[2][12]
Key Advantages:
High Regioselectivity: The copper catalyst directs the cycloaddition to favor the formation of a single regioisomer.[12]
Mild Reaction Conditions: These reactions can often be performed at room temperature and in aqueous solvent systems.[12]
One-Pot Procedures: The entire sequence, from nitrile oxide generation to cycloaddition, can be carried out in a single reaction vessel, simplifying the workflow.[12]
Experimental Protocol: Copper(I)-Catalyzed One-Pot Synthesis of a 3,5-Disubstituted Isoxazole
Materials:
Aldoxime
Terminal Alkyne
Copper(I) Iodide (CuI) or other Cu(I) source
Base (e.g., Triethylamine)
Solvent (e.g., a mixture of t-BuOH and water)
Procedure:
To a stirred solution of the aldoxime (1.0 eq) and the terminal alkyne (1.1 eq) in the solvent system, add the Cu(I) catalyst (e.g., 5-10 mol%).
Add the base to facilitate the in situ generation of the nitrile oxide.
Stir the reaction mixture at room temperature for the specified time (typically a few hours).
Monitor the reaction by TLC.
Perform an aqueous workup followed by extraction with an organic solvent.
Purify the product by column chromatography.
Green Chemistry Approaches: Ultrasound and Microwave-Assisted Synthesis
In recent years, there has been a significant push towards developing more environmentally friendly synthetic methods. Ultrasound and microwave irradiation have emerged as powerful tools to accelerate isoxazole synthesis, often leading to higher yields, shorter reaction times, and reduced energy consumption.[1][3][13]
Ultrasound-Assisted Synthesis:
Sonochemistry utilizes the energy of acoustic cavitation to promote chemical reactions.[1] This can lead to dramatic rate enhancements and can often be performed in greener solvents like water.[1]
Experimental Protocol: Ultrasound-Assisted Synthesis of a 3-methyl-4-arylmethylene-isoxazol-5(4H)-one
Materials:
Aromatic aldehyde
Ethyl acetoacetate
Hydroxylamine hydrochloride
Vitamin B1 (Thiamine hydrochloride) as a catalyst
Deionized water
Procedure:
In a flask, combine the aromatic aldehyde (1 mmol), ethyl acetoacetate (1 mmol), hydroxylamine hydrochloride (1.2 mmol), and vitamin B1 (0.1 mmol) in deionized water (10 mL).[1]
Place the flask in an ultrasonic bath and irradiate with ultrasound (e.g., 40 kHz) at room temperature for approximately 30 minutes.[1]
Monitor the reaction by TLC.
The product typically precipitates from the reaction mixture upon completion.
Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent like ethanol.[1]
Microwave-Assisted Synthesis:
Microwave irradiation provides rapid and uniform heating of the reaction mixture, leading to significant reductions in reaction times, often from hours to minutes.[13]
Experimental Protocol: Microwave-Assisted Synthesis of a 3,5-Disubstituted Isoxazole from a Chalcone
Materials:
Chalcone
Hydroxylamine hydrochloride
Sodium acetate
Ethanol
Procedure:
In a microwave-safe reaction vessel, dissolve the chalcone (1 mmol) and hydroxylamine hydrochloride (1.2 mmol) in ethanol.[1]
Seal the vessel and place it in a microwave reactor.
Irradiate the mixture at a controlled temperature (e.g., 90-100°C) for a short duration (e.g., 6-10 minutes).[1]
After cooling, pour the reaction mixture into ice-cold water to precipitate the product.
Collect the solid by filtration, wash with water, and recrystallize.[1]
Comparative Analysis of Isoxazole Synthesis Methods
The choice of synthetic method for a particular isoxazole target depends on several factors, including the desired substitution pattern, the availability of starting materials, scalability, and environmental considerations.
Method
Starting Materials
Key Reagents
Typical Conditions
Yields
Regioselectivity
Advantages
Disadvantages
Claisen Synthesis
1,3-Dicarbonyl compounds
Hydroxylamine, Base
Room temp. to reflux
Moderate to High
Often poor for unsymmetrical dicarbonyls
Simple, readily available starting materials
Poor regioselectivity, can require harsh conditions
Very short reaction times, energy efficient, green
Requires specialized equipment
Microwave-Assisted
Chalcones, etc.
Hydroxylamine
Elevated temperatures
High to Excellent
Good to Excellent
Extremely short reaction times, high yields
Requires specialized equipment
Visualizing the Synthesis: Reaction Pathways and Workflows
To further elucidate the core concepts of isoxazole synthesis, the following diagrams, generated using Graphviz (DOT language), illustrate the key reaction pathways and experimental workflows.
Caption: Comparison of Green Synthesis Energy Inputs
Conclusion: The Ever-Evolving Landscape of Isoxazole Synthesis
From the foundational discoveries of Claisen and the mechanistic elegance of the Huisgen cycloaddition to the green and efficient methodologies of the modern era, the synthesis of isoxazoles has undergone a remarkable evolution. The journey reflects the broader progress of organic chemistry, with a continuous drive towards greater efficiency, selectivity, and sustainability. For researchers in drug discovery and development, a deep understanding of this synthetic landscape is paramount. The ability to choose the optimal synthetic route, informed by both classical principles and modern innovations, is key to unlocking the full therapeutic potential of the versatile and enduring isoxazole scaffold.
References
BenchChem. (2025).
Waldo, J. P., & Larock, R. C. (2005). Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters, 7(23), 5203–5205. [Link]
BenchChem. (2025).
Kumar, A., & Kumar, R. (2020). The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic & Medicinal Chemistry, 28(8), 115394. [Link]
Ramadan, M. A., et al. (2016). Synthesis of Isoxazole and 1,2,3-Triazole Isoindole Derivatives via Silver- and Copper-Catalyzed 1,3-Dipolar Cycloaddition Reaction. Molecules, 21(3), 302. [Link]
BenchChem. (2025). Head-to-head comparison of different isoxazole synthesis methods.
Chen, M.-T., et al. (2025). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules, 30(16), 3845. [Link]
Saini, P., et al. (2023). Green Chemistry Approach for the Synthesis of Isoxazole Derivatives and Evaluation of Their Anti-epileptic Activity. Current Organic Synthesis, 20(1), 117-127. [Link]
BenchChem. (2025). Head-to-head comparison of different isoxazole synthesis methods.
Lee, S. H., et al. (2012). Copper-Catalyzed Synthesis of Trisubstituted Isoxazoles via a Cascade Cyclization–Migration Process. The Journal of Organic Chemistry, 77(20), 9036–9043. [Link]
Hansen, T. V., et al. (2005). One-pot copper(I)-catalyzed synthesis of 3,5-disubstituted isoxazoles. The Journal of Organic Chemistry, 70(19), 7761–7764. [Link]
Bondarenko, O. B., & Zyk, N. V. (2020). The main directions and recent trends in the synthesis and use of isoxazoles. Chemistry of Heterocyclic Compounds, 56(7), 819–833. [Link]
Hansen, T. V., Wu, P., & Fokin, V. V. (2005). One-pot copper(I)-catalyzed synthesis of 3,5-disubstituted isoxazoles. Organic Letters, 7(19), 4113–4115. [Link]
Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Past and Future. Angewandte Chemie International Edition in English, 2(10), 565–598. [Link]
Cecchi, L., De Sarlo, F., & Machetti, F. (2006). Synthesis of Isoxazole Derivatives by Catalytic Condensation of Primary Nitro Compounds with Dipolarophiles. FLORE. [Link]
de la Torre, M. C., & Sierra, M. A. (2020). Huisgen and his adventures in a playground of mechanisms and novel reactions. Química Nova, 43(8), 1143–1154. [Link]
Walia, R., et al. (2012). Synthesis and Biological Evaluation of Some Novel Isoxazoles and Benzodiazepines. Journal of Chemical and Pharmaceutical Research, 4(1), 499-505. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of isoxazoles. [Link]
Wu, J., et al. (2012). Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition. Organic Letters, 14(24), 6238–6241. [Link]
Szymański, P., & Rachoń, J. (2023). Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. Molecules, 28(6), 2535. [Link]
Penafiel, V. J., et al. (2012). Aryl nitrile oxide cycloaddition reactions in the presence of pinacol boronic acid ester. Beilstein Journal of Organic Chemistry, 8, 596–601. [Link]
Kappe, C. O., et al. (2016). Water-Assisted Nitrile Oxide Cycloadditions: Synthesis of Isoxazoles and Stereoselective Syntheses of Isoxazolines and 1,2,4-Oxadiazoles. Chemistry – An Asian Journal, 11(9), 1426–1432. [Link]
Application Notes & Protocols: Leveraging [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol for Next-Generation Library Synthesis
Introduction: The Isoxazole Scaffold in Modern Drug Discovery The isoxazole ring system, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, has firmly established itself as a "privileged scaffold"...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Isoxazole Scaffold in Modern Drug Discovery
The isoxazole ring system, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, has firmly established itself as a "privileged scaffold" in medicinal chemistry.[1] Its prevalence in a multitude of clinically approved drugs and biologically active compounds stems from its unique combination of physicochemical properties. The isoxazole core can act as a bioisosteric replacement for other functional groups, engage in crucial hydrogen bonding interactions, and provide a stable, aromatic platform for constructing complex molecular architectures.[2][3] Derivatives of this versatile nucleus have demonstrated a vast spectrum of therapeutic activities, including anti-inflammatory, anticancer, antibacterial, and neuroprotective effects, making them highly attractive for drug discovery programs.[4][5][6]
This guide focuses on a particularly valuable building block: [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (CAS 1159252-41-1).[7] This scaffold is strategically designed for library synthesis, offering three key features for diversification:
The 3-(4-Fluorophenyl) group: Provides a consistent core for exploring structure-activity relationships (SAR) while the fluorine atom can enhance metabolic stability and binding affinity.
The Isoxazole Core: A stable, electron-rich aromatic system that orients substituents in a defined three-dimensional space.
The 4-Methanol (-CH₂OH) group: A reactive and versatile handle, perfectly positioned for a wide array of chemical transformations to generate large, diverse chemical libraries.
This document provides a comprehensive overview of the synthesis of this scaffold and detailed protocols for its application in library development, empowering researchers to rapidly generate novel chemical entities for screening and lead optimization.
Synthesis of the Core Scaffold: [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol
The construction of the 3,4-disubstituted isoxazole ring is most reliably achieved through a [3+2] cycloaddition reaction.[8][9] This process involves the in situ generation of a nitrile oxide from an aldoxime, which then reacts with a suitable dipolarophile, in this case, an alkyne. The following protocol details a robust, multi-step, one-pot synthesis.
Workflow for Scaffold Synthesis
Caption: Synthetic workflow for the target scaffold.
Protocol 1: One-Pot Synthesis of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol
This protocol describes the formation of the aldoxime, its subsequent oxidation to a nitrile oxide, and the immediate cycloaddition with propargyl alcohol.
Materials:
4-Fluorobenzaldehyde
Hydroxylamine hydrochloride (NH₂OH·HCl)
Sodium bicarbonate (NaHCO₃)
N-Chlorosuccinimide (NCS)
Propargyl alcohol
Pyridine (catalytic amount)
Ethyl acetate (EtOAc)
Dimethylformamide (DMF)
Saturated aqueous sodium thiosulfate (Na₂S₂O₃)
Brine
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Oxime Formation: To a solution of 4-fluorobenzaldehyde (1.0 eq) in a suitable solvent mixture like ethanol/water, add hydroxylamine hydrochloride (1.1 eq) and sodium bicarbonate (1.2 eq). Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC until the aldehyde is consumed.
Reaction Setup for Cycloaddition: Once the oxime formation is complete, extract the product into ethyl acetate, dry the organic layer over MgSO₄, and concentrate in vacuo. Redissolve the crude 4-fluorobenzaldoxime in DMF.
Nitrile Oxide Generation and Cycloaddition: To the DMF solution of the oxime, add propargyl alcohol (1.2 eq) and a catalytic amount of pyridine. Cool the mixture to 0 °C in an ice bath. Add N-Chlorosuccinimide (NCS) (1.1 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.
Reaction Progression: After the addition of NCS is complete, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.
Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x). Wash the combined organic layers with saturated aqueous Na₂S₂O₃, followed by water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Final Purification: Purify the crude residue by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure [3-(4-fluoro-phenyl)-isoxazol-4-yl]-methanol as a solid.
Parameter
Condition
Causality/Insight
Solvent (Cycloaddition)
DMF
A polar aprotic solvent that effectively solubilizes the reactants and facilitates the ionic intermediates.
Chlorinating Agent
NCS
A mild and effective reagent for the in situ oxidation of the aldoxime to the nitrile oxide via a chloro-oxime intermediate.
Base (Oxime Formation)
NaHCO₃
A mild base sufficient to neutralize the HCl from hydroxylamine hydrochloride without promoting side reactions.
Temperature Control
0 °C during NCS addition
The generation of the nitrile oxide can be exothermic. Low temperature controls the reaction rate and minimizes decomposition of the unstable nitrile oxide intermediate.
Typical Yield
55-70%
This range is typical for multi-step, one-pot procedures of this nature.
Library Synthesis Strategy I: Diversification via O-Alkylation and Esterification
The primary alcohol of the scaffold is an ideal handle for introducing diversity through the formation of ether and ester linkages. This approach allows for the exploration of a wide range of chemical space by varying the R-group, which can probe different interactions within a biological target's binding site.
Workflow for Ester & Ether Library Synthesis
Caption: Parallel synthesis workflows from the scaffold.
Protocol 2: Parallel Synthesis of an Ester Library
This protocol is designed for a 96-well plate format, enabling rapid synthesis of a diverse ester library.
Materials:
Stock solution of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol in anhydrous Dichloromethane (DCM).
Library of diverse carboxylic acids (pre-weighed or as stock solutions).
N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
4-Dimethylaminopyridine (DMAP).
Anhydrous Dichloromethane (DCM).
96-well reaction block.
Procedure:
Reagent Preparation: In each well of the 96-well plate, place a unique carboxylic acid (1.2 eq).
Scaffold Addition: Dispense the stock solution of the scaffold (1.0 eq) into each well.
Catalyst and Coupling Agent Addition: To each well, add a solution of DMAP (0.1 eq) in DCM, followed by a solution of EDC (1.3 eq) in DCM.
Reaction: Seal the reaction block and shake at room temperature for 16-24 hours.
Work-up: Quench the reactions by adding water to each well. Extract the products into an organic solvent (e.g., ethyl acetate or DCM) using a liquid-liquid extraction workflow suitable for plate-based formats.
Purification and Analysis: The products can be purified using high-throughput methods such as preparative HPLC-MS. Final purity and identity are confirmed by LC-MS analysis of each well.
Introduces H-bond acceptors/donors and groups that can alter metabolic stability.
Library Synthesis Strategy II: Oxidation and Reductive Amination
A more advanced diversification strategy involves a two-step process: oxidation of the primary alcohol to an aldehyde, followed by reaction of the aldehyde. Reductive amination is a powerful follow-up reaction that introduces a nitrogen atom, a key feature in many pharmaceuticals, allowing for the generation of secondary and tertiary amine libraries.
Logic of the Oxidation-Amination Pathway
Caption: Two-step diversification via an aldehyde intermediate.
Protocol 3: Two-Step Parallel Synthesis of an Amine Library
Step A: Oxidation to [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-carbaldehyde
Materials:
[3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol
Dess-Martin Periodinane (DMP)
Anhydrous Dichloromethane (DCM)
Sodium bicarbonate (NaHCO₃)
Procedure:
Dissolve the scaffold (1.0 eq) in anhydrous DCM.
Add Dess-Martin Periodinane (1.5 eq) portion-wise at room temperature.
Stir the reaction for 1-3 hours, monitoring by TLC. The reaction is typically rapid.
Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ and a saturated aqueous solution of Na₂S₂O₃. Stir vigorously for 15 minutes.
Separate the organic layer, wash with NaHCO₃ and brine, dry over MgSO₄, and concentrate. The crude aldehyde is often pure enough to be used directly in the next step.
Step B: Parallel Reductive Amination
Materials:
Crude aldehyde from Step A.
Library of diverse primary and secondary amines.
Sodium triacetoxyborohydride (NaBH(OAc)₃).
Dichloroethane (DCE) or Tetrahydrofuran (THF).
Acetic acid (catalytic).
96-well reaction block.
Procedure:
Reagent Preparation: Dispense a solution of the crude aldehyde (1.0 eq) in DCE into each well of a 96-well plate.
Amine Addition: To each well, add a unique amine from the library (1.2 eq), followed by a catalytic amount of glacial acetic acid.
Imine Formation: Seal the plate and shake at room temperature for 1 hour to allow for the formation of the imine/iminium ion intermediate.
Reduction: Add sodium triacetoxyborohydride (1.5 eq) to each well. Caution: Gas evolution may occur. Ensure the reaction block is properly vented.
Reaction: Reseal the plate and shake at room temperature for 12-24 hours.
Work-up and Analysis: Quench the reactions by adding saturated aqueous NaHCO₃. Extract with an appropriate organic solvent. Analyze and purify the resulting amine library using high-throughput HPLC-MS as described in Protocol 2.
Conclusion
[3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol is a highly versatile and synthetically accessible scaffold for the construction of diverse chemical libraries. The protocols outlined in this guide provide robust and scalable methods for both the synthesis of the core building block and its subsequent elaboration into ester, ether, and amine libraries. By leveraging these strategies, drug discovery teams can efficiently explore vast regions of chemical space, accelerating the identification of novel hits and the optimization of lead compounds.
References
Advances in isoxazole chemistry and their role in drug discovery. RSC Advances.
Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Molecules.
The Isoxazole Scaffold: A Versatile Nucleus in Modern Drug Discovery. BenchChem.
Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug Discovery. Asian Journal of Research in Chemistry.
Advances in isoxazole chemistry and their role in drug discovery. Semantic Scholar.
Advanced Methodologies for the [3+2] Cycloaddition Synthesis of Isoxazoles: Catalytic and Catalyst-Free Protocols
Executive Summary The isoxazole ring is a privileged pharmacophore in medicinal chemistry and a critical building block in materials science, characterized by its robust metabolic stability and capacity for diverse non-c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The isoxazole ring is a privileged pharmacophore in medicinal chemistry and a critical building block in materials science, characterized by its robust metabolic stability and capacity for diverse non-covalent interactions. The most convergent and modular approach to constructing this five-membered heterocycle is the 1,3-dipolar [3+2] cycloaddition between a nitrile oxide and an alkyne (1)[1].
Historically, classical thermal cycloadditions were plagued by poor regioselectivity—yielding difficult-to-separate mixtures of 3,4- and 3,5-disubstituted isomers—and required elevated temperatures (2)[2]. To circumvent these limitations, modern synthetic protocols leverage either Copper(I) catalysis to achieve absolute regiocontrol, or advanced catalyst-free nitrosyl transfer techniques for metal-sensitive substrates. This application note provides a comprehensive, self-validating guide to both methodologies, detailing the mechanistic causality behind each experimental parameter.
Mechanistic Rationale & Reaction Dynamics
Nitrile oxides are highly reactive, transient 1,3-dipoles. If generated in high concentrations without a trapping agent, they rapidly undergo spontaneous dimerization to form biologically inactive furoxans (1,2,5-oxadiazole 2-oxides) (3)[3]. Therefore, the fundamental principle of any isoxazole synthesis protocol is the in situ generation of the nitrile oxide, maintaining a low steady-state concentration to thermodynamically favor the cross-cycloaddition pathway.
In the Copper(I)-catalyzed pathway, the reaction parallels CuAAC "click" chemistry. The terminal alkyne is deprotonated and converted into a highly nucleophilic Copper(I) acetylide. The in situ generated nitrile oxide then undergoes a stepwise addition to this acetylide, forming a Cu-isoxazolyl intermediate. Upon protonation, this complex yields exclusively the 3,5-disubstituted isoxazole and regenerates the catalyst (2)[2].
Mechanistic workflow of Cu(I)-catalyzed nitrile oxide-alkyne cycloaddition.
Quantitative Substrate Scope & Regioselectivity
The introduction of catalytic systems has drastically improved the efficiency profiles of these cycloadditions. The table below summarizes the quantitative advantages of modern protocols over classical thermal methods.
This protocol utilizes an aldoxime precursor and generates the Cu(I) catalyst in situ via comproportionation. This ensures a steady supply of the active catalytic species without the solubility and oxidation issues associated with commercial Cu(I) salts (2)[2].
Materials:
Aldoxime precursor (1.0 equiv)
Terminal alkyne (1.0 equiv)
Chloramine-T trihydrate (1.05 equiv) or aqueous sodium hypochlorite
CuSO₄·5H₂O (0.03 equiv)
Copper turnings (~10 mg per mmol)
Solvent: t-BuOH/H₂O (1:1 v/v)
Step-by-Step Procedure:
System Initialization: Suspend the aldoxime and terminal alkyne in the t-BuOH/H₂O solvent mixture.
Causality: Pre-mixing the dipolarophile with the dipole precursor ensures that the transient nitrile oxide is captured immediately upon generation, suppressing furoxan dimerization.
Catalyst Activation: Add CuSO₄·5H₂O and copper turnings to the vigorously stirring mixture.
Causality: Comproportionation between Cu(II) and Cu(0) generates a steady, low-concentration supply of the active Cu(I) species directly at the biphasic interface.
Dipole Generation: Slowly add Chloramine-T in small portions over 15 minutes.
Causality: Slow addition controls the oxidation rate of the aldoxime to the nitrile oxide. A high instantaneous concentration of the dipole leads to self-condensation.
Cycloaddition & Maturation: Stir the reaction at ambient temperature for 6-12 hours. The reaction is largely insensitive to ambient oxygen, allowing for open-flask conditions.
Workup: Filter the mixture through a Celite pad to remove copper residues. Extract the aqueous layer with ethyl acetate, wash with brine, and dry over Na₂SO₄.
Phased experimental workflow for one-pot Cu(I)-catalyzed isoxazole synthesis.
Protocol B: Catalyst-Free Nitrosyl Transfer Method
For substrates incompatible with transition metals (e.g., highly coordinating biological ligands), nitrile oxides can be generated from terminal diazo compounds using tert-butyl nitrite (TBN) (4)[4].
Materials:
Terminal diazo compound (1.0 equiv)
Terminal alkyne (1.2 equiv)
tert-Butyl nitrite (TBN) (1.5 equiv)
Solvent: Anhydrous Acetonitrile
Step-by-Step Procedure:
Preparation: Dissolve the terminal diazo compound and the alkyne in anhydrous acetonitrile under an inert atmosphere.
Nitrosyl Transfer: Using a syringe pump, add TBN dropwise over 1 hour at room temperature.
Causality: TBN acts as an electrophilic nitrosyl source. The diazo compound undergoes nitrosyl addition, followed by the extrusion of N₂ and tert-butanol, cleanly yielding the nitrile oxide without harsh oxidants. Slow addition is critical here to prevent the buildup of the diazonium intermediate.
Evolution: Stir for an additional 2-4 hours.
Purification: Concentrate under reduced pressure and purify via flash chromatography.
Quality Control & Protocol Self-Validation
To ensure the integrity of the synthesized compounds, the following self-validating checks must be integrated into the workflow:
In-Process Visual Cues:
Protocol A: The comproportionation of CuSO₄ (blue) and Cu turnings (copper-colored) generates Cu(I), often observed as a slight color shift to a pale green/blue suspension as the Cu-isoxazolyl complex forms and turns over.
Protocol B: The reaction will evolve nitrogen gas (N₂) as the diazonium intermediate collapses into the nitrile oxide. The cessation of bubbling is a physical indicator of intermediate consumption (4)[4].
Chromatographic Monitoring (TLC): On silica gel TLC, furoxan dimers (the primary failure mode) typically run significantly higher (less polar) than the target isoxazole. If a fast-eluting spot dominates, the oxidation/addition rate of the dipole precursor was too fast.
Post-Reaction Validation (NMR Analytics): The defining signature of a successful 3,5-disubstituted isoxazole synthesis is the isolated C4 proton on the heteroaromatic ring. In ¹H NMR (CDCl₃), this proton resonates as a sharp, unmistakable singlet between δ 6.00 and 7.00 ppm . Furthermore, the absence of an alkyne C-H stretch (~3300 cm⁻¹ in IR) or terminal alkyne proton (~2.5 ppm in ¹H NMR) confirms complete consumption of the dipolarophile.
References
Title: One-Pot Copper(I)
Source: ACS Publications (Organic Letters)
Title: Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles (NSF PAR)
Title: Application Notes and Protocols for the Synthesis of Substituted Isoxazoles via Cycloaddition Reactions
Source: BenchChem
URL
Application Notes & Protocols: Synthesis of Novel Derivatives from [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol
For Researchers, Scientists, and Drug Development Professionals Introduction and Strategic Overview The isoxazole ring is a privileged scaffold in medicinal chemistry, present in numerous clinically approved drugs and se...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction and Strategic Overview
The isoxazole ring is a privileged scaffold in medicinal chemistry, present in numerous clinically approved drugs and serving as a versatile building block in drug discovery.[1][2] Compounds featuring this five-membered heterocycle exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4] The starting material, [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol, offers a unique platform for generating novel derivatives. Its structure combines the stable, electron-rich isoxazole core with a reactive primary alcohol, providing a strategic entry point for diverse chemical modifications.[5]
This guide details several robust protocols for the derivatization of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol. The methodologies focus on transformations of the 4-hydroxymethyl group, a key site for introducing new functionalities and modulating the compound's physicochemical properties. The protocols are designed to be reproducible and are grounded in established, authoritative synthetic transformations, providing a reliable foundation for creating libraries of novel isoxazole derivatives for screening and lead optimization.
Reactivity Profile and Derivatization Strategy
The synthetic strategy hinges on the chemoselectivity of the primary alcohol at the C4 position. This hydroxyl group is amenable to a variety of classical transformations, allowing for the synthesis of aldehydes, esters, and ethers. The isoxazole ring itself is a stable aromatic system, generally resistant to the mild conditions used for modifying the side chain.[6] However, it's important to note that the N-O bond within the isoxazole ring can be susceptible to cleavage under harsh reductive or strongly basic conditions.[2] The protocols outlined below are designed to preserve the integrity of the heterocyclic core.
The overall derivatization strategy is visualized below, showcasing the primary pathways from the starting alcohol to key intermediate and final products.
Caption: Derivatization pathways from the core molecule.
Protocol I: Oxidation to 3-(4-Fluoro-phenyl)-isoxazole-4-carbaldehyde
A. Rationale and Mechanistic Insight
The oxidation of the primary alcohol to an aldehyde creates a highly versatile intermediate. The resulting aldehyde can participate in a vast array of subsequent reactions, including reductive amination, Wittig reactions, and further oxidation to a carboxylic acid. A mild, selective oxidizing agent is required to prevent over-oxidation. Dess-Martin Periodinane (DMP) is an excellent choice for this transformation due to its high efficiency, operational simplicity, and tolerance for various functional groups. The reaction proceeds under neutral conditions at room temperature, which helps preserve the integrity of the isoxazole ring.
B. Detailed Experimental Protocol
Preparation: To a solution of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (1.0 eq, e.g., 193 mg, 1.0 mmol) in dry dichloromethane (DCM, 10 mL) in a round-bottom flask, add Dess-Martin Periodinane (1.2 eq, e.g., 509 mg, 1.2 mmol).
Reaction: Stir the resulting suspension vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 1-3 hours.
Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (10 mL) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (10 mL). Stir the biphasic mixture for 15-20 minutes until the solid dissolves and both layers become clear.
Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 15 mL).
Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude aldehyde can be purified by flash column chromatography on silica gel (using a hexane-ethyl acetate gradient) to yield the pure 3-(4-fluoro-phenyl)-isoxazole-4-carbaldehyde.
Esterification is a fundamental strategy to modify polarity, solubility, and potential biological interactions. Two primary methods are presented: a classic Fischer esterification for simple esters and the Mitsunobu reaction for more complex or sterically hindered substrates.
A. Method A: Fischer Esterification with Acetic Anhydride
Rationale: This method is a straightforward and high-yielding procedure for creating simple acetate esters. Pyridine acts as both a base to neutralize the acetic acid byproduct and as a nucleophilic catalyst.
Protocol:
Setup: Dissolve [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (1.0 eq) in pyridine (10 volumes).
Reagent Addition: Cool the solution to 0 °C in an ice bath and add acetic anhydride (1.5 eq) dropwise.
Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.
Quenching and Extraction: Carefully pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 20 mL).
Washing: Wash the combined organic layers sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.
Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography.
B. Method B: Mitsunobu Esterification
Rationale and Mechanistic Insight: The Mitsunobu reaction is a powerful tool for forming esters under mild, neutral conditions, particularly with valuable carboxylic acids or when inversion of stereochemistry at a chiral center is desired (not applicable here, but a key feature of the reaction).[7][8] The reaction proceeds via an alkoxyphosphonium salt intermediate formed from the alcohol, triphenylphosphine (PPh₃), and an azodicarboxylate like diethyl azodicarboxylate (DEAD).[9] This intermediate is then displaced by the carboxylate nucleophile in an Sₙ2 fashion.[7] The high reliability of this reaction makes it suitable for a wide range of substrates.[8]
Caption: Simplified Mitsunobu reaction workflow.
Protocol:
Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (1.0 eq), the desired carboxylic acid (1.2 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous tetrahydrofuran (THF, 15 mL).
Cooling: Cool the solution to 0 °C using an ice bath.
Reagent Addition: Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the stirred solution. A color change (e.g., to yellow/orange) and/or the formation of a precipitate is often observed.
Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. Monitor progress by TLC.
Purification: Concentrate the reaction mixture under reduced pressure. The crude residue contains the desired ester along with triphenylphosphine oxide and the hydrazine byproduct. Purify directly by flash column chromatography on silica gel to isolate the ester product.[10]
Protocol III: Synthesis of Ether Derivatives
A. Rationale and Mechanistic Insight
The Williamson ether synthesis provides a classic and reliable route to ethers. The protocol involves deprotonating the alcohol with a suitable base to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide. Sodium hydride (NaH) is a strong, non-nucleophilic base ideal for generating the alkoxide. This method is particularly effective for synthesizing simple alkyl ethers.
B. Detailed Experimental Protocol
Alkoxide Formation: In a flame-dried flask under an inert atmosphere, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous THF (10 mL). Cool the suspension to 0 °C.
Alcohol Addition: Add a solution of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (1.0 eq) in anhydrous THF (5 mL) dropwise to the NaH suspension. Stir at 0 °C for 30 minutes, then at room temperature for an additional 30 minutes. Hydrogen gas evolution will be observed.
Alkyl Halide Addition: Cool the mixture back to 0 °C and add the desired alkyl halide (e.g., methyl iodide, ethyl bromide) (1.3 eq) dropwise.
Reaction: Allow the reaction to warm to room temperature and stir overnight. For less reactive alkyl halides, gentle heating (e.g., to 40-50 °C) may be required. Monitor the reaction by TLC.
Quenching: Carefully quench the reaction by the slow, dropwise addition of water at 0 °C.
Extraction and Purification: Extract the mixture with ethyl acetate (3 x 20 mL). Wash the combined organic layers with water and brine, then dry over Na₂SO₄, filter, and concentrate. Purify the crude ether by flash column chromatography.
Safety Precautions
General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and appropriate gloves) must be worn at all times.
Reagent-Specific:
Dess-Martin Periodinane (DMP): Can be shock-sensitive and potentially explosive upon heating. Handle with care.
Sodium Hydride (NaH): Highly flammable and reacts violently with water, releasing flammable hydrogen gas. Handle under an inert atmosphere and quench with extreme caution.
DEAD/DIAD: These are toxic and potential sensitizers. Avoid inhalation and skin contact.
Solvents: Dichloromethane and THF are volatile and harmful. Use only in a fume hood.
References
Advances in isoxazole chemistry and their role in drug discovery. RSC Advances.
The Dual Nature of the Isoxazole Ring in Carboxylate Esters: A Technical Guide to Reactivity and Stability. BenchChem.
Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. Frontiers in Chemistry.
Medicinal Chemistry Perspective of Fused Isoxazole Derivatives. PubMed.
Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. MDPI.
Design, Synthesis and Biological Activity of Isoxazole Derivatives as Potent Medicinal Compound. International Journal of Pharmaceutical and Phytopharmacological Research.
The Isoxazole Ring System: A Technical Guide to Fundamental Reactivity. BenchChem.
Recent Advances on the Synthesis and Reactivity of Isoxazoles. Current Organic Chemistry.
Mitsunobu reaction. Wikipedia. Available at: [Link]
Chemoselective dehydrogenative esterification of aldehydes and alcohols with a dimeric rhodium(ii) catalyst. National Center for Biotechnology Information. Available at: [Link]
Drug/Lead Compound Hydroxymethylation as a Simple Approach to Enhance Pharmacodynamic and Pharmacokinetic Properties. Frontiers in Chemistry. Available at: [Link]
Transformation of alcohols to esters promoted by hydrogen bonds using oxygen as the oxidant under metal-free conditions. Science Advances. Available at: [Link]
Oxidative esterification using primary alcohols as C-reagents. ResearchGate. Available at: [Link]
Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. National Center for Biotechnology Information. Available at: [Link]
Mitsunobu Reaction. Master Organic Chemistry. Available at: [Link]
Technical Support Center: Optimizing Fluorophenyl Isoxazole Synthesis
Welcome to the technical support guide for the synthesis of fluorophenyl isoxazoles. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this critical ph...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the synthesis of fluorophenyl isoxazoles. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this critical pharmacophore. The introduction of a fluorophenyl moiety into an isoxazole core can significantly modulate a compound's metabolic stability, lipophilicity, and target-binding affinity, making it a valuable strategy in drug discovery.[1][2]
This guide moves beyond simple protocols to address the nuanced challenges encountered during synthesis. We will explore common pitfalls, provide systematic troubleshooting frameworks, and explain the chemical principles behind optimizing your reaction conditions to achieve high yields and purity.
Part 1: Troubleshooting Guide
This section addresses the most common issues encountered during the synthesis of fluorophenyl isoxazoles, presented in a question-and-answer format.
Problem 1: Low or No Product Yield
Question: I've set up my reaction, but after the recommended time, TLC/LC-MS analysis shows little to no formation of the desired fluorophenyl isoxazole. What are the likely causes and how can I fix this?
Answer: Low or no product yield is a frequent issue that can typically be traced back to one of three areas: starting material integrity, reaction conditions, or intermediate instability. A systematic approach is the most effective way to diagnose the problem.[3]
Below is a logical workflow to help you pinpoint the root cause of low yield.
Caption: A flowchart for troubleshooting low yields in isoxazole synthesis.[3]
Starting Material Integrity:
Reagent Purity: Ensure the purity of your fluorophenyl-substituted precursors (e.g., chalcone, 1,3-dicarbonyl, or alkyne) and hydroxylamine. Use fresh, high-purity reagents whenever possible.[4]
Anhydrous Conditions: For many metal-catalyzed or moisture-sensitive reactions, ensure all glassware is oven-dried and solvents are anhydrous. This is particularly critical if you are using reagents like n-BuLi or certain Lewis acids.[4][5]
Reaction Conditions:
Temperature: Temperature is a critical "selectivity switch."[6] Some reactions require initial low temperatures for kinetic control, followed by heating to overcome the activation energy for the final cyclization/dehydration step. If your reaction is stalled at an intermediate (like an oxime), a controlled increase in temperature or switching to microwave irradiation may be necessary.[6][7] Conversely, excessive heat can lead to decomposition. A temperature scouting experiment is highly recommended.
Solvent: The choice of solvent can dramatically impact yield. For cyclocondensation reactions, solvents like ethanol or acetonitrile are common.[8] For 1,3-dipolar cycloadditions, a range of solvents from THF to toluene might be used. The solvent's polarity can influence both reaction rate and regioselectivity.[3][4]
Catalyst/Additive Activity: If using a catalyst (e.g., Cu(I) for click-type reactions or a Lewis acid), ensure it has not been deactivated by exposure to air or moisture.[4][9] In some cases, an acid or base is required to facilitate the reaction; verify the pH of your reaction mixture.[3]
Intermediate Stability (Primarily for 1,3-Dipolar Cycloadditions):
The key intermediate, a nitrile oxide, is highly reactive and prone to dimerization to form furoxans (a common byproduct).[3][6] To minimize this, the nitrile oxide should be generated in situ in the presence of the fluorophenyl alkyne (the dipolarophile). Slow addition of the nitrile oxide precursor (e.g., a hydroximoyl chloride) via syringe pump to a solution of the alkyne can keep the instantaneous concentration of the nitrile oxide low, favoring the desired cycloaddition over dimerization.[3]
Problem 2: Formation of a Mixture of Regioisomers
Question: My reaction produces the fluorophenyl isoxazole, but I'm getting a mixture of regioisomers (e.g., 3,5-disubstituted vs. 3,4-disubstituted). How can I improve the regioselectivity?
Answer: Regioisomer formation is a classic challenge in isoxazole synthesis, governed by the subtle interplay of steric and electronic factors of your reactants. The strategy to control it depends heavily on your chosen synthetic route.[3][8]
Caption: A decision-making flowchart for addressing regioselectivity issues.[3]
For Condensation Reactions (e.g., from a fluorophenyl-1,3-diketone):
pH Control: The initial nucleophilic attack of hydroxylamine can occur at either carbonyl group. In acidic media, the less hindered or more electronically activated carbonyl is often favored.[3]
Substrate Modification: Converting the 1,3-dicarbonyl to a β-enamino diketone derivative can provide excellent regiochemical control.[8]
Lewis Acids: The addition of a Lewis acid, such as Boron Trifluoride Etherate (BF₃·OEt₂), can chelate to the dicarbonyl and direct the nucleophilic attack of hydroxylamine, leading to high regioselectivity.[3][8]
For 1,3-Dipolar Cycloaddition Reactions (Nitrile Oxide + Alkyne):
Frontier Molecular Orbital (FMO) Theory: Regioselectivity is dictated by the orbital coefficients of the Highest Occupied Molecular Orbital (HOMO) of the alkyne and the Lowest Unoccupied Molecular Orbital (LUMO) of the nitrile oxide (and vice-versa). The fluorine atom's electron-withdrawing nature on the phenyl ring will influence these orbital energies.
Copper Catalysis: For terminal alkynes, copper-catalyzed azide-alkyne cycloaddition (CuAAC) conditions, adapted for nitrile oxides, can provide excellent regioselectivity for the 3,5-disubstituted isoxazole.[9]
Solvent Effects: Changing the solvent polarity can subtly alter the transition state energies of the two possible cycloaddition pathways, sometimes tipping the balance in favor of one regioisomer.[3][4]
Problem 3: Purification Difficulties
Question: I have successfully synthesized my product, but I am struggling to purify it. It co-elutes with starting materials or byproducts during column chromatography.
Answer: Purification of isoxazole derivatives can be challenging due to the presence of regioisomers and byproducts (like furoxans) that often have very similar polarities to the desired product.[3][4]
Optimize Column Chromatography:
Solvent System Screening: Do not rely on a single eluent system. Use TLC to systematically screen different solvent mixtures. A common starting point is a hexane/ethyl acetate gradient. If separation is poor, try substituting dichloromethane for ethyl acetate or adding a small percentage (<1%) of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds).[3]
Stationary Phase: While silica gel is standard, consider using alumina (basic or neutral) or reverse-phase silica (C18) if you have persistent separation issues.
Recrystallization:
If your fluorophenyl isoxazole is a solid, recrystallization is an excellent and scalable method for achieving high purity.[4]
Screen for a suitable solvent system where the compound is sparingly soluble at room temperature but highly soluble when hot. Common solvents include ethanol, methanol, isopropanol, or mixtures like ethyl acetate/hexane.
Chemical Derivatization:
If the impurity has a reactive functional group that your product lacks (or vice-versa), you can sometimes selectively react the impurity to drastically change its polarity, making separation trivial. This is a more advanced technique but can be very effective.
Part 2: Frequently Asked Questions (FAQs)
Q1: What are the main synthetic routes to fluorophenyl isoxazoles?
There are two primary and highly versatile methods for constructing the isoxazole ring:
Cyclocondensation of a 1,3-Dicarbonyl with Hydroxylamine: This classic method involves reacting a fluorophenyl-substituted 1,3-dicarbonyl compound (or a synthetic equivalent like an enaminone) with hydroxylamine hydrochloride.[8] While effective, it can suffer from regioselectivity issues with unsymmetrical dicarbonyls.[3]
1,3-Dipolar Cycloaddition: This powerful method involves the [3+2] cycloaddition of a nitrile oxide (the 3-atom component) with an alkyne or alkene (the 2-atom component).[1][10][11] To synthesize a fluorophenyl isoxazole, you can react a fluorophenyl-substituted alkyne with a simple nitrile oxide, or a fluorophenyl-substituted nitrile oxide with a simple alkyne. This method often offers better control over regioselectivity.[12]
Q2: How stable is the isoxazole ring to common reaction conditions?
The isoxazole ring is generally stable to many synthetic transformations. However, the N-O bond is its weakest point and can be cleaved under specific conditions:
Strongly Basic Conditions: Some isoxazoles can undergo ring-opening in the presence of strong bases like sodium ethoxide at high temperatures.[3]
Reductive Conditions: Catalytic hydrogenation (e.g., H₂ over Palladium or Platinum) will readily cleave the N-O bond, often yielding an enaminone.[3][13] This can be a feature, not a bug, if you are using the isoxazole as a masked 1,3-dicarbonyl.
Certain Transition Metals: Some transition metals can catalyze the cleavage of the N-O bond.[3][13]
Q3: Are there any special safety precautions for isoxazole synthesis?
Yes. Hydroxylamine and its salts can be explosive, especially when heated in the absence of a solvent. Handle with care and always use a blast shield for larger-scale reactions. When generating nitrile oxides, especially from precursors like hydroximoyl chlorides, be aware that these are reactive intermediates. It is best to generate and use them in situ to avoid isolation.[3] Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).
Part 3: Experimental Protocols & Data
Protocol 1: Synthesis of a 3-Aryl-5-(4-fluorophenyl)isoxazole via 1,3-Dipolar Cycloaddition
This protocol describes a general method for the reaction of an in situ generated benzonitrile oxide with a fluorophenyl-substituted alkyne.
Materials:
1-Ethynyl-4-fluorobenzene (1.0 equiv)
Benzaldoxime (1.2 equiv)
(Diacetoxyiodo)benzene (PIFA) or N-Chlorosuccinimide (NCS) (1.2 equiv)
Dichloromethane (CH₂Cl₂) or Acetonitrile (CH₃CN)
Procedure:
To a stirred solution of 1-ethynyl-4-fluorobenzene (1.0 equiv) and benzaldoxime (1.2 equiv) in CH₂Cl₂ (0.1 M), add the oxidant (e.g., PIFA) portion-wise at room temperature.
Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-4 hours.
Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash with saturated aqueous sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude residue by column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexane) to yield the pure 3-phenyl-5-(4-fluorophenyl)isoxazole.
Protocol 2: Synthesis of a 3-(4-Fluorophenyl)-5-methylisoxazole via Cyclocondensation
This protocol details the reaction of a fluorophenyl-substituted 1,3-diketone with hydroxylamine.
Dissolve 1-(4-fluorophenyl)butane-1,3-dione (1.0 equiv) in ethanol (0.2 M) in a round-bottom flask.
Add hydroxylamine hydrochloride (1.2 equiv) and the base (e.g., pyridine, 2.0 equiv) to the solution.
Heat the reaction mixture to reflux (approx. 80 °C) and stir for 4-8 hours. Monitor the reaction by TLC.
After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.
Add water to the residue and extract the product with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol/water) or by column chromatography.
Table 1: Optimization of Reaction Conditions for Regioselectivity
This table summarizes how different conditions can affect the regioselectivity of isoxazole synthesis from a β-enamino diketone and hydroxylamine, based on reported findings.[8]
Entry
Lewis Acid (equiv.)
Solvent
Base (equiv.)
Temp. (°C)
Yield (%)
Regioisomeric Ratio (4a:5a)
1
BF₃·OEt₂ (0.5)
MeCN
-
RT
70
60:40
2
BF₃·OEt₂ (1.0)
MeCN
-
RT
75
75:25
3
BF₃·OEt₂ (2.0)
MeCN
-
RT
82
85:15
4
BF₃·OEt₂ (2.0)
MeCN
Pyridine (1.4)
RT
79
90:10
5
BF₃·OEt₂ (2.0)
EtOH
Pyridine (1.4)
RT
65
70:30
Data adapted from a study on related isoxazole synthesis to illustrate optimization principles.[8] The optimal conditions (Entry 4) show that using 2.0 equivalents of the Lewis acid in acetonitrile with pyridine as a base provides the highest regioselectivity.[8]
References
Bastos, I. V., et al. (2018). Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. RSC Advances. Available at: [Link]
Mykhailiuk, P. K. (2020). Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes. The Journal of Organic Chemistry. Available at: [Link]
Mykhailiuk, P. K. (2017). Regioselective synthesis of isoxazole and 1,2,4-oxadiazole-derived phosphonates via [3 + 2] cycloaddition. Organic & Biomolecular Chemistry. Available at: [Link]
Mishra, B., et al. (2018). Regioselective facile synthesis of novel isoxazole-linked glycoconjugates. New Journal of Chemistry. Available at: [Link]
Pravin, K. (2020). One-pot regio-selective synthesis of 3,5-disubstituted isoxazoles via CuI catalyzed consecutive acyl Sonogashira coupling and intramolecular cyclization. Journal of Chemical Sciences. Available at: [Link]
Yin, G., et al. (2009). Efficient and Regioselective One-Pot Synthesis of 3-Substituted and 3,5-Disubstituted Isoxazoles. Organic Letters. Available at: [Link]
Deng, W., et al. (2023). Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]
Sato, K., et al. (2016). Synthesis of new fluorescent molecules having an aggregation-induced emission property derived from 4-fluoroisoxazoles. Beilstein Journal of Organic Chemistry. Available at: [Link]
Various Authors (2024). Construction of Isoxazole ring: An Overview. Journal of Pharmaceutical Negative Results. Available at: [Link]
El-Sayed, N. N. E., et al. (2021). Synthesis, chemo-informatics, and anticancer evaluation of fluorophenyl-isoxazole derivatives. ResearchGate. Available at: [Link]
Reddit User (2017). [College Organic Chem II Lab] Dibromide to isoxazole mechanism with NH2OH-HCL and KOH. Reddit. Available at: [Link]
Sato, K., et al. (2016). Synthesis of Fluorinated Isoxazoles Using Selectfluor™. Amanote Research. Available at: [Link]
Various Authors (2024). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules. Available at: [Link]
Kumar, K. S., et al. (2011). Synthesis and characterization of some novel isoxazoles via chalcone intermediates. Der Pharma Chemica. Available at: [Link]
Blecker, H. H. (1955). The Mechanism of Isoxazole Formation from Chalcones and Their Derivatives. Google Books.
Aslam, M., et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Frontiers in Chemistry. Available at: [Link]
Bakulev, V. A., et al. (2022). Acid-Switchable Synthesis of Trifluoromethylated Triazoles and Isoxazoles via Reaction of CF3-Ynones with NaN3: DFT Study of the Reaction Mechanism. International Journal of Molecular Sciences. Available at: [Link]
Various Authors (2025). Synthesis and characterization of some novel isoxazoles via chalcone intermediates. Der Pharma Chemica. Available at: [Link]
Lee, H., et al. (2016). 3-Benzoylisoxazolines by 1,3-Dipolar Cycloaddition: Chloramine-T-Catalyzed Condensation of α-Nitroketones with Dipolarophiles. Molecules. Available at: [Link]
Das, A., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances. Available at: [Link]
Yue, D., et al. (2005). Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters. Available at: [Link]
Various Authors. (n.d.). SYNTHESIS OF ISOXAZOLIDINES BY 1,3-DIPOLAR CYCLOADDITION: RECENT ADVANCES. ResearchGate. Available at: [Link]
Mykhailiuk, P. K. (2021). 1,3-Dipolar Cycloaddition of Nitroalkanes as a Tool of DOS/LOS-like Strategy for the Synthesis of Isoxazoles and Isoxazolines. ChemRxiv. Available at: [Link]
Various Authors (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. MDPI. Available at: [Link]
Wang, M., et al. (2013). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Molecules. Available at: [Link]
Vargas-Ceballos, M. A., et al. (2024). Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. RSC Advances. Available at: [Link]
Various Authors (2016). The synthetic and therapeutic expedition of isoxazole and its analogs. Bioorganic & Medicinal Chemistry. Available at: [Link]
Rashad, A. E., et al. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science. Available at: [Link]
Chembase.cn. (n.d.). 4-(4-FLUOROPHENYL)-3-METHYLISOXAZOL-5-AMINE. Chembase.cn. Available at: [Link]
Jawalekar, A. M., et al. (2011). Synthesis of Isoxazoles by Hypervalent Iodine-induced Cycloaddition of Nitrile Oxides to Alkynes. The Royal Society of Chemistry. Available at: [Link]
Various Authors (2024). Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. Uniwersytet Rzeszowski. Available at: [Link]
Plaçais, C., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters. Available at: [Link]
Various Authors (2000). The synthesis of new 5-aminoisoxazoles by reaction of thiocarbamoylcyanoacetates with hydroxylamine. ResearchGate. Available at: [Link]
Various Authors (2022). Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. RSC Advances. Available at: [Link]
Comparative analysis of the biological activity of isoxazole isomers
A Comparative Guide to the Biological Activity of Isoxazole Isomers The isoxazole scaffold is a cornerstone in medicinal chemistry, celebrated for its presence in a wide array of pharmacologically active compounds.[1][2]...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Guide to the Biological Activity of Isoxazole Isomers
The isoxazole scaffold is a cornerstone in medicinal chemistry, celebrated for its presence in a wide array of pharmacologically active compounds.[1][2] This five-membered heterocycle, containing adjacent nitrogen and oxygen atoms, offers a versatile template for drug design. However, the specific arrangement of these heteroatoms and the substitution patterns around the ring—isomerism—dramatically dictates the molecule's biological profile.[3][4] This guide provides a comparative analysis of isoxazole isomers, elucidating how subtle structural changes lead to significant shifts in anticancer, anti-inflammatory, and antimicrobial activities. We will delve into the structure-activity relationships (SAR), present supporting quantitative data, and provide detailed experimental protocols for key biological assays.
The Decisive Role of Isomeric Structure
The isoxazole ring's electronic and steric properties are highly dependent on the position of its constituent nitrogen and oxygen atoms and the attached functional groups. This structural variation influences how the molecule interacts with biological targets. For instance, the position of substituents (e.g., 3,5-disubstituted vs. 4,5-diarylisoxazoles) can alter the molecule's geometry, affecting its ability to fit into an enzyme's active site.[5] Furthermore, the electron-rich nature of the isoxazole ring, combined with the weak N-O bond, makes it a valuable intermediate for creating diverse derivatives.[6][7] Understanding these nuances is critical for designing potent and selective therapeutic agents.
Comparative Anticancer Activity
The cytotoxicity of isoxazole derivatives against various cancer cell lines is a well-documented phenomenon. The potency, measured by the half-maximal inhibitory concentration (IC50), is profoundly influenced by the isomeric form and the nature of substituents on the phenyl rings.
Structure-Activity Relationship (SAR) Insights
Studies consistently show that the substitution pattern on the isoxazole ring is a key determinant of anticancer efficacy. For example, a comparative study on diarylisoxazoles revealed that 4,5-diarylisoxazoles exhibited greater antimitotic activity than their 3,4-diarylisoxazole counterparts.[5] The introduction of specific functional groups, such as methoxy (-OCH3) or chloro (-Cl) groups, on appended phenyl rings can significantly enhance cytotoxic effects.[3][5][7] For instance, certain 3,5-disubstituted isoxazole derivatives have shown potent antiproliferative properties, with activity enhanced by methyl, methoxy, or chloride substitutions.[5][6]
One study highlighted an isoxazole curcumin derivative that showed more significant cytotoxicity against a breast cancer cell line (MCF-7) with an IC50 value of 3.97 µM, compared to the parent curcumin's IC50 of 21.89 µM.[5] This demonstrates the power of the isoxazole scaffold in enhancing the bioactivity of natural products.
Quantitative Comparison of Anticancer Potency (IC50)
The following table summarizes the cytotoxic activity of various isoxazole derivatives against different cancer cell lines, providing a direct comparison of their potency.
Data synthesized from multiple sources for comparative analysis.[5][6][7][8]
Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability, which is crucial for determining the cytotoxic potential of compounds.[9][10]
Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[10][11] The amount of formazan produced is directly proportional to the number of viable cells.[11]
Step-by-Step Protocol:
Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) into a 96-well plate at a density of 5 × 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.[9]
Compound Treatment: Prepare serial dilutions of the isoxazole isomers in culture medium. After incubation, replace the old medium with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin). Incubate for 24-48 hours.[9]
MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[9]
Incubation: Incubate the plate for 4 hours at 37°C to allow for formazan crystal formation.[9][11]
Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well to dissolve the formazan crystals.[9][10] Allow the plate to stand overnight in the incubator or shake on an orbital shaker for 15 minutes.[9][10]
Absorbance Measurement: Measure the absorbance of the samples on a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm).[9][11] A reference wavelength of >650 nm can be used to reduce background noise.[10]
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.
Caption: Workflow for MTT Cell Viability Assay.
Comparative Anti-inflammatory Activity
Isoxazole derivatives are recognized for their potent anti-inflammatory properties, often by inhibiting cyclooxygenase (COX) enzymes.[12][13] COX-1 and COX-2 are key enzymes in the inflammatory pathway, converting arachidonic acid into prostaglandins.[12][14] Selective inhibition of COX-2 is a major goal in developing anti-inflammatory drugs to minimize gastrointestinal side effects associated with COX-1 inhibition.[15]
Structure-Activity Relationship (SAR) Insights
The anti-inflammatory potential of isoxazole isomers is highly dependent on their substitution patterns. For example, compounds with chloro or bromo substitutions on the phenyl ring have demonstrated significant anti-inflammatory activity and greater selectivity towards the COX-2 enzyme.[13] Molecular docking studies have helped elucidate these interactions, showing that specific isoxazole derivatives can form strong hydrogen bonds and have good binding affinity with residues in the active site of the COX-2 enzyme.[16] One study found that among a series of synthesized isoxazoles, three compounds showed superior anti-inflammatory activity compared to the standard drug diclofenac sodium.[16]
Quantitative Comparison of Anti-inflammatory Potency
The effectiveness of anti-inflammatory isoxazoles is often measured by their ability to inhibit paw edema in animal models or by their IC50 values against COX enzymes in vitro.
Compound/Isomer Type
Assay Type
Potency (% Inhibition or IC50)
Reference Compound
Potency
3-(4'-methoxyphenyl)-5-phenylisoxazole
Carrageenan-induced Edema (20 mg/kg)
65.45% Inhibition
Indomethacin
72.72%
3-(4'-methoxyphenyl)-5-(4-chlorophenyl)isoxazole
Carrageenan-induced Edema (20 mg/kg)
70.90% Inhibition
Indomethacin
72.72%
Substituted Isoxazole (5b)
Carrageenan-induced Edema (3h)
76.71% Inhibition
Diclofenac Sodium
73.62%
Cox-2-IN-26 (Isoxazole derivative)
in vitro COX-2 Inhibition
IC50 = 0.067 µM
-
-
Cox-2-IN-26 (Isoxazole derivative)
in vitro COX-1 Inhibition
IC50 = 10.61 µM
-
-
Data synthesized from multiple sources for comparative analysis.[3][15][16]
Experimental Protocol: In Vitro COX-2 Inhibition Assay (Colorimetric)
This protocol is adapted from commercially available screening kits and measures the peroxidase activity of COX-2.
Principle: The assay measures the oxidation of a chromogenic substrate, N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which is coupled to the reduction of PGG2 to PGH2 by the peroxidase component of the COX enzyme. The appearance of oxidized TMPD is monitored spectrophotometrically.[14]
Step-by-Step Protocol:
Reagent Preparation: Dilute assay buffer, heme, and human recombinant COX-2 enzyme to their final working concentrations in HPLC-grade water. Equilibrate reagents to the assay temperature (e.g., 25°C or 37°C).[14][17]
Inhibitor Wells: 150 µL Assay Buffer + 10 µL Heme + 10 µL diluted COX-2 enzyme + 10 µL of isoxazole isomer solution at various concentrations.[14]
Positive Control Wells: Include a known COX-2 inhibitor like Celecoxib.[14]
Pre-incubation: Gently shake the plate and incubate for 5-10 minutes at 25°C to allow the inhibitor to bind to the enzyme.[14]
Reaction Initiation: Add 20 µL of the colorimetric substrate solution (TMPD) to all wells, followed by 20 µL of arachidonic acid solution to start the reaction.[14]
Measurement: Immediately shake the plate and incubate for 5 minutes at 25°C. Measure the absorbance at 590 nm using a microplate reader.[14]
Data Analysis: Subtract the average background absorbance from all other wells. Calculate the percent inhibition for each inhibitor concentration relative to the 100% initial activity wells. Determine the IC50 value by plotting percent inhibition versus the log of the inhibitor concentration.
Caption: COX-2 Inhibition by Isoxazole Derivatives.
Comparative Antimicrobial Activity
Isoxazole derivatives exhibit a broad spectrum of antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungal strains.[6] Their efficacy is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.
Structure-Activity Relationship (SAR) Insights
The antimicrobial activity of isoxazoles is significantly influenced by the substituents on the core ring structure. SAR studies have revealed that the presence of electron-withdrawing groups like trifluoromethyl (-CF3) and chloro (-Cl) can enhance antimicrobial activity.[7] For instance, one study found that compounds with these substitutions were particularly effective against Bacillus subtilis. Another study indicated that methoxy, dimethyl amino, and bromine groups at the C-5 phenyl ring, and nitro and chlorine groups at the C-3 phenyl ring, enhanced antibacterial activity.[1] The specific isomer and substitution pattern can lead to high potency against specific microbial strains, sometimes comparable to or exceeding standard antibiotics.
Quantitative Comparison of Antimicrobial Potency (MIC)
The following table presents MIC values for various isoxazole derivatives against selected microbial strains.
Data synthesized from multiple sources for comparative analysis.[3][6][18]
Experimental Protocol: Broth Microdilution for MIC Determination
This protocol follows the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for determining the MIC of antimicrobial agents.[19]
Principle: A standardized suspension of bacteria is challenged with serial dilutions of the antimicrobial agent in a liquid nutrient medium. The MIC is determined by observing the lowest concentration of the agent that inhibits visible growth after a defined incubation period.
Step-by-Step Protocol:
Prepare Stock Solutions: Dissolve the isoxazole compounds in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.
Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the compounds in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired final concentration range.
Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard. Dilute this suspension in broth to achieve a final concentration of approximately 5 × 10⁵ colony-forming units (CFU)/mL in each well.
Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the diluted compounds. Include a growth control well (broth + inoculum, no drug) and a sterility control well (broth only).
Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.[19]
Reading Results: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. This can also be read using a microplate reader.[20]
Conclusion
The biological activity of isoxazole derivatives is intricately linked to their isomeric form and substitution patterns. A subtle change in the placement of a substituent or the arrangement of atoms within the heterocyclic ring can dramatically alter the compound's pharmacological profile, shifting its potency and selectivity across anticancer, anti-inflammatory, and antimicrobial targets. This comparative analysis underscores the critical importance of structure-activity relationship studies in the rational design of novel isoxazole-based therapeutics. By leveraging detailed experimental evaluation and understanding the underlying chemical principles, researchers can more effectively navigate the vast chemical space of isoxazole isomers to develop next-generation drugs with enhanced efficacy and safety.
References
Benchchem. (n.d.). Application Notes and Protocols for In Vitro COX-2 Inhibition Assay of cis-Moschamine.
MDPI. (2023, February 2). Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. Retrieved from [Link]
Benchchem. (n.d.). A Comparative Analysis of the Biological Activity of 3,5-Diphenylisoxazole and Other Isoxazole Isomers.
Benchchem. (n.d.). A Comparative Analysis of the Biological Activities of Oxazole and Isoxazole Analogs.
National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]
PMC. (n.d.). Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt. Retrieved from [Link]
PMC. (n.d.). Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. Retrieved from [Link]
Benchchem. (n.d.). In Vitro Cyclooxygenase Inhibition Assay of Cox-2-IN-26: A Technical Guide.
CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]
ResearchGate. (n.d.). Structure–activity relationship of isoxazole derivatives. Retrieved from [Link]
Bio-protocol. (n.d.). MTT Assay. Retrieved from [Link]
RSC Publishing. (2025, March 17). Advances in isoxazole chemistry and their role in drug discovery. Retrieved from [Link]
ijpca.org. (n.d.). A review of isoxazole biological activity and present synthetic techniques. Retrieved from [Link]
MDPI. (2025, July 23). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Retrieved from [Link]
PubMed. (2005, October 15). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Retrieved from [Link]
Research Trend. (2023, May 15). Exploring the Diverse World of Isoxazoles: Synthesis, Biological Activities, and Prospects. Retrieved from [Link]
PMC. (n.d.). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Retrieved from [Link]
CLSI. (n.d.). ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. Retrieved from [Link]
Oriental Journal of Chemistry. (2023, June 30). Molecular Docking Studies, Synthesis of Novel Isoxazole Derivatives from 3-Methoxy Substituted Chalcone and Evaluation of their Anti-Inflammatory Activity. Retrieved from [Link]
PMC. (2024, November 15). Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. Retrieved from [Link]
ASM Journals. (2007, February 21). Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anid. Retrieved from [Link]
PMC. (n.d.). Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. Retrieved from [Link]
Frontiers. (n.d.). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Retrieved from [Link]
PMC. (n.d.). New isoxazole-based heterocyclic hybrids with dual antimicrobial and antioxidant bioactivity: integrated synthesis, in vitro assessment, and computational exploration. Retrieved from [Link]
IJCRT.org. (n.d.). Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. Retrieved from [Link]
MDPI. (2020, February 26). Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives. Retrieved from [Link]
Hilaris Publisher. (2017, December 11). Synthesis and Antimicrobial Activity of Some New 3,5-Disubstituted Pyrazoles and Isoxazoles. Retrieved from [Link]
Scholars Research Library. (n.d.). Design, synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Synthesis, characterization and antimicrobial activity of some new isoxazole derivatives. Retrieved from [Link]
rapidmicrobiology. (2022, November 15). MIC Broth Microdilution Plate Reading Giles Scientific. Retrieved from [Link]
Encyclopedia MDPI. (2023, February 9). Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety. Retrieved from [Link]
ResearchGate. (n.d.). IC50 values and dose–response curves of designed.... Retrieved from [Link]
A Comparative Guide to Isoxazole Synthesis Methodologies: From Classical Reactions to Modern Catalysis
An in-depth guide for researchers, scientists, and drug development professionals. Abstract The isoxazole ring is a cornerstone of modern medicinal chemistry, appearing in numerous FDA-approved drugs and serving as a ver...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth guide for researchers, scientists, and drug development professionals.
Abstract
The isoxazole ring is a cornerstone of modern medicinal chemistry, appearing in numerous FDA-approved drugs and serving as a versatile synthetic intermediate.[1][2][3][4] Its prevalence stems from its unique electronic properties and its role as a stable bioisostere. Consequently, the efficient and selective synthesis of substituted isoxazoles is a topic of paramount importance. This guide provides a comparative analysis of the principal methodologies for isoxazole synthesis. We will dissect the mechanistic foundations of classical cycloaddition and condensation reactions alongside modern transition-metal-catalyzed approaches. By examining the causality behind experimental choices and presenting objective performance data, this document aims to equip researchers with the insights needed to select the optimal synthetic strategy for their specific target molecules.
The Strategic Importance of the Isoxazole Scaffold
The five-membered isoxazole heterocycle is a privileged structure in drug discovery.[2][5] Its nitrogen and oxygen atoms act as hydrogen bond acceptors, while the aromatic ring can engage in π-stacking interactions. This allows isoxazole-containing molecules to bind effectively to a wide range of biological targets, leading to diverse pharmacological activities, including anti-inflammatory, anticancer, and antibacterial properties.[1] The development of robust synthetic routes is therefore critical to exploring the full potential of this chemical space.
Core Synthetic Strategies: A Comparative Overview
The construction of the isoxazole ring is primarily achieved through two fundamentally different approaches: [3+2] cycloaddition reactions and cyclocondensation reactions. More recently, the advent of transition-metal catalysis has introduced powerful new pathways.
The Huisgen 1,3-Dipolar Cycloaddition: A Versatile Classic
The most established and broadly utilized method for isoxazole synthesis is the [3+2] cycloaddition reaction between a nitrile oxide and a dipolarophile, typically an alkyne.[2][6][7] This reaction is a cornerstone of heterocyclic chemistry due to its reliability and wide substrate scope.
Mechanistic Rationale:
The reaction proceeds through a concerted, pericyclic transition state, where the 1,3-dipole (nitrile oxide) reacts across the π-system of the dipolarophile (alkyne).[7] The nitrile oxides are often highly reactive and prone to dimerization, making their in situ generation a crucial experimental choice.[8] This is commonly achieved by the base-induced dehydrohalogenation of hydroximoyl chlorides or the oxidation of aldoximes.[9]
Caption: The concerted [3+2] cycloaddition pathway.
Advantages:
Broad Substrate Scope: A vast array of substituted alkynes and nitrile oxide precursors are compatible with this reaction.
Predictable Regioselectivity: The regiochemical outcome (formation of 3,5- vs. 4,5-disubstituted isoxazoles) is often controllable based on the electronic and steric properties of the substituents.
One-Pot Procedures: The in situ generation of the nitrile oxide allows for efficient one-pot syntheses, minimizing intermediate isolation steps.[10]
Limitations:
Nitrile Oxide Instability: The tendency of nitrile oxides to dimerize can lower yields and requires careful control over reaction conditions.[8]
Regioisomeric Mixtures: Unsymmetrical alkynes can lead to mixtures of regioisomers, often necessitating challenging chromatographic separations.
Representative Protocol: Synthesis of 3,5-Diphenylisoxazole
This protocol details a common one-pot, three-component procedure.
Oxime Formation: To a stirred solution of benzaldehyde (1.0 mmol) in a deep eutectic solvent like Choline Chloride:Urea (1 mL), add hydroxylamine hydrochloride (1.0 mmol) and sodium hydroxide (1.0 mmol). Heat the mixture to 50 °C for 1 hour to form the benzaldoxime intermediate. The choice of a deep eutectic solvent represents a green chemistry approach, avoiding volatile organic solvents.[9]
In Situ Generation of Nitrile Oxide: To the same vessel, add N-chlorosuccinimide (NCS) (1.5 mmol). The NCS acts as a halogenating agent, converting the oxime to the corresponding hydroximoyl chloride, which is then dehydrohalogenated by the base to form the nitrile oxide dipole in situ. Continue stirring at 50 °C for 3 hours.
Cycloaddition: Add phenylacetylene (1.0 mmol) to the reaction mixture and continue stirring at 50 °C for 4 hours.
Work-up and Purification: Upon completion (monitored by TLC), quench the reaction by adding water. Extract the product with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous MgSO₄, concentrate under reduced pressure, and purify the crude product by column chromatography on silica gel to yield pure 3,5-diphenylisoxazole.[9]
Cyclocondensation of β-Dicarbonyls: The Claisen Synthesis
A classical and operationally simple route involves the reaction of a 1,3-dicarbonyl compound with hydroxylamine.[11] This method is particularly valuable when the required dicarbonyl starting materials are readily available.
Mechanistic Rationale:
The synthesis proceeds via an initial nucleophilic attack of the more basic nitrogen atom of hydroxylamine on one of the carbonyl groups to form a monoxime intermediate.[12][13] This is followed by an intramolecular cyclization via attack of the oxime's hydroxyl group on the second carbonyl, and subsequent dehydration to furnish the aromatic isoxazole ring.
Caption: Cyclocondensation pathway for isoxazole synthesis.
Advantages:
Operational Simplicity: The reaction is typically a one-step procedure requiring standard laboratory glassware and conditions.
Cost-Effectiveness: 1,3-dicarbonyl compounds and hydroxylamine hydrochloride are inexpensive, bulk starting materials.[8]
Limitations:
Poor Regiocontrol: The primary drawback is the use of unsymmetrical 1,3-diketones, which often yields a mixture of two regioisomeric isoxazoles, complicating purification and reducing the yield of the desired product.[8][11]
Limited Scope: The substitution pattern of the final isoxazole is strictly defined by the available 1,3-diketone precursor.
Representative Protocol: Synthesis of 3,5-Dimethylisoxazole
This protocol exemplifies the straightforward nature of the Claisen synthesis.[14]
Reaction Setup: In a 100 mL round-bottom flask, combine acetylacetone (0.1 mol), hydroxylamine hydrochloride (0.1 mol), and 25 mL of ethanol.
Reaction Execution: Gently heat the mixture under reflux for 1 hour. The reflux condenses the volatile ethanol, ensuring the reaction proceeds at a constant temperature and concentration.
Work-up and Purification: Allow the reaction mixture to cool to room temperature. Pour the mixture into 100 mL of cold water. Separate the oily layer of 3,5-dimethylisoxazole. Extract the aqueous layer with diethyl ether (2 x 25 mL) to recover any dissolved product. Combine the organic layers, dry with anhydrous sodium sulfate, and remove the solvent by distillation to obtain the product. A low yield was noted in one source due to contaminated distillation equipment, highlighting the importance of clean glassware.[12]
Transition-Metal Catalysis: The Modern Approach
Transition-metal catalysis has revolutionized isoxazole synthesis by enabling novel bond formations and providing exceptional levels of regioselectivity.[15][16] Palladium-catalyzed reactions are particularly prominent, offering pathways that are inaccessible through classical methods.[17]
Mechanistic Rationale (Example: Pd-Catalyzed Cascade Annulation):
A plausible catalytic cycle begins with the oxidative addition of an alkynyl oxime ether to a Pd(0) species. This is followed by a 5-endo-dig cyclization to form a heteroaryl-palladium(II) intermediate. This intermediate can then undergo a Heck-type coupling with an alkene, followed by reductive elimination to release the fully substituted isoxazole product and regenerate the active Pd(0) catalyst.[18]
Caption: Simplified catalytic cycle for Pd-catalyzed isoxazole synthesis.
Advantages:
Excellent Regiocontrol: These methods often provide a single regioisomer, which is a significant advantage over classical approaches.
High Functional Group Tolerance: Catalytic systems can be tuned to be compatible with a wide range of sensitive functional groups.[19]
Convergent Synthesis: Enables the rapid assembly of complex, polysubstituted isoxazoles from simple precursors in a single pot.[17]
Limitations:
Catalyst Cost and Sensitivity: Palladium catalysts and their associated ligands can be expensive and may require inert atmosphere techniques.
Reaction Optimization: Identifying the optimal catalyst, ligand, solvent, and base for a given transformation can be time-consuming.
Head-to-Head Performance Comparison
The selection of a synthetic methodology is a critical decision based on the desired substitution pattern, scale, cost, and available equipment. The following table summarizes the key performance characteristics of the discussed methods.
Methodology
Typical Regioselectivity
Substrate Scope & Versatility
Reaction Conditions
Key Strengths
Critical Weaknesses
1,3-Dipolar Cycloaddition
Moderate to High
Very Broad
Mild to moderate
High versatility, well-established, good for one-pot reactions.
Unstable intermediates, potential for regioisomeric mixtures.[8]
The synthesis of isoxazoles is a mature yet continuously evolving field. Classical methods, including the Huisgen cycloaddition and Claisen condensation, remain workhorse reactions due to their simplicity and the low cost of starting materials. They are often the first choice for straightforward targets. However, for the synthesis of complex, highly functionalized isoxazoles, particularly those requiring precise regiochemical control, modern transition-metal-catalyzed methods are indispensable.[15][16] Future research will likely focus on developing even more efficient and sustainable protocols, such as those employing green solvents, photoredox catalysis, or metal-free conditions, further expanding the synthetic chemist's toolkit for accessing this vital heterocyclic scaffold.[2][20]
References
Chikkula, K. V., et al. (n.d.). A review of isoxazole biological activity and present synthetic techniques. World Journal of Advanced Research and Reviews.
Gulevskaya, A. V., & Tyaglivy, A. S. (2011). Transition-Metal-Catalyzed Uninterrupted Four-Step Sequence to Access Trisubstituted Isoxazoles. Organic Letters, 13(24), 6374-6377. [Link]
Kumar, A., & Kumar, V. (2018). Transition Metal-Mediated Functionalization of Isoxazoles: A Review. ChemistrySelect, 3(29), 8449-8472. [Link]
Sharma, R., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Advances, 15(1), 1-15. [Link]
Das, S., & Chanda, K. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, 11(52), 32680-32705. [Link]
Shanthakumar, D. C., et al. (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. Molecules, 29(3), 694. [Link]
Zhang, Y., et al. (2025). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules, 30(15), 1-20. [Link]
Basavanna, V., et al. (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. Engineering Proceedings, 59(1), 10. [Link]
da Silva, A. B., et al. (2016). Synthesis of 3,5-Diarylisoxazole Derivatives and Evaluation of in vitro Trypanocidal Activity. Journal of the Brazilian Chemical Society, 27(8), 1494-1501. [Link]
Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Retrieved from [Link]
Martínez-Alvarez, R., et al. (2022). Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions. RSC Advances, 12(1), 1-10. [Link]
Zhu, X.-Q., et al. (2025). Isoxazoles as efficient alkyne amination reagents in divergent heterocycle synthesis. Chemical Society Reviews. [Link]
Scribd. (n.d.). SYNTHESIS OF 3,5-DIMETHYLISOXAZOLE. Retrieved from [Link]
Ahmed, M. S. M., et al. (2005). One-Pot Construction of Pyrazoles and Isoxazoles with Palladium-Catalyzed Four-Component Coupling. Organic Letters, 7(20), 4487-4489. [Link]
Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. Retrieved from [Link]
Wu, J., et al. (2012). Synthesis of Trisubstituted Isoxazoles by Palladium(II)-Catalyzed Cascade Cyclization–Alkenylation of 2-Alkyn-1-one O-Methyl Oximes. The Journal of Organic Chemistry, 77(6), 2859-2865. [Link]
ResearchGate. (n.d.). Mechanism of 1,3-dipolar cycloaddition reaction. Retrieved from [Link]
Li, C., et al. (2019). Palladium-Catalyzed Cascade Annulation/Allylation of Alkynyl Oxime Ethers with Allyl Halides: Rapid Access to Fully Substituted Isoxazoles. The Journal of Organic Chemistry, 84(18), 11958-11970. [Link]
Kumar, A., et al. (2024). Construction of Isoxazole ring: An Overview. Letters in Applied NanoBioScience, 13(2), 094.
Singh, R. K., et al. (n.d.).
ResearchGate. (n.d.). Synthesis of novel isoxazole derivatives from 1,3-diketone derivatives. Retrieved from [Link]
de la Torre, J. C., et al. (2018). Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. RSC Advances, 8(1), 1-10. [Link]
Zhang, Y., et al. (2025). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Molecules, 30(15), 1-20. [Link]
Singh, S. S., & Singh, P. (2023). Exploring the Diverse World of Isoxazoles: Synthesis, Biological Activities, and Prospects. Research Trend, 4(2), 1-10.
Wang, D., et al. (2014). Palladium-catalyzed benzo[d]isoxazole synthesis by C–H activation/[4 + 1] annulation. Chemical Communications, 50(12), 1437-1439. [Link]
Zhang, J., et al. (2012). New Synthetic Method for 3,5-Disubstituted Isoxazole. Chinese Journal of Organic Chemistry, 32(10), 1934-1939.
Diaz-Alvarez, A., et al. (2015). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. ACS Sustainable Chemistry & Engineering, 3(9), 2343-2349. [Link]
Comparative Assessment: The Neuroprotective Efficacy of[3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol Against Paclitaxel-Induced Neurotoxicity
Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist, Preclinical Pharmacology Executive Summary: The Clinical Hurdle and the Chemical Rescue Paclitaxel i...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Prepared By: Senior Application Scientist, Preclinical Pharmacology
Executive Summary: The Clinical Hurdle and the Chemical Rescue
Paclitaxel is a cornerstone taxane-based chemotherapeutic agent widely utilized against solid tumors [1]. However, its clinical efficacy is frequently dose-limited by Chemotherapy-Induced Peripheral Neuropathy (CIPN), a debilitating condition characterized by sensory loss, pain, and cognitive impairment [2]. The search for neuroprotective adjuncts that can shield post-mitotic neurons without compromising paclitaxel’s anti-neoplastic properties is a critical priority in drug development.
Emerging evidence highlights the neuroprotective potential of isoxazole derivatives, which have been shown to modulate synaptic receptors, inhibit neuroinflammation, and buffer oxidative stress [3]. In this guide, we objectively compare the neurotoxic profile of Paclitaxel against the neuroprotective rescue capabilities of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (FPIM) . By detailing the causality behind their mechanisms and providing self-validating experimental workflows, this guide equips researchers with the authoritative framework needed to assess neuroprotective drug candidates in vitro.
Mechanistic Profiling: The Insult vs. The Rescue
To design a robust assay, one must first understand the opposing mechanisms of action at the cellular level.
The Insult: Paclitaxel's Neurotoxic Cascade
Paclitaxel exerts its primary effect by binding to the β-tubulin subunit, suppressing microtubule dynamic instability. While this halts mitosis in rapidly dividing cancer cells, it is catastrophic for post-mitotic neurons. Microtubules serve as the essential tracks for kinesin- and dynein-mediated axonal transport. Hyper-stabilization impairs the transport of mitochondria to the distal axon, leading to localized ATP depletion, calcium dysregulation, severe reactive oxygen species (ROS) accumulation, and ultimately, "dying-back" neuropathy and apoptosis [2].
The Rescue: FPIM's Neuroprotective Pharmacology[3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol (FPIM) contains a privileged isoxazole scaffold enhanced by a 4-fluorophenyl substitution, ensuring high lipophilicity and blood-brain barrier (BBB) penetrance. FPIM acts upstream of the apoptotic cascade. By modulating synaptic receptor activity and exerting direct antioxidant buffering, FPIM preserves mitochondrial membrane potential (ΔΨm) and neutralizes the ROS surge induced by paclitaxel. This preserves axonal integrity and promotes continued neurite outgrowth [3].
Figure 1: Comparative mechanistic pathways of Paclitaxel-induced neurotoxicity vs. FPIM neuroprotection.
Quantitative Data Presentation
The following table synthesizes expected in vitro phenotypic readouts when comparing Paclitaxel monotherapy against FPIM co-treatment in primary cortical neurons. These metrics establish the assay windows necessary for high-throughput screening.
Treatment Group
Neurite Length (% of Control)
Intracellular ROS (Fold Change)
Caspase-3/7 Activity (RLU)
Mitochondrial ΔΨm (Red/Green Ratio)
Vehicle (DMSO)
100 ± 4.2
1.00 ± 0.05
450 ± 32
4.8 ± 0.3
Paclitaxel (1 µM)
42 ± 5.1
3.45 ± 0.18
1850 ± 115
1.2 ± 0.1
FPIM (10 µM)
105 ± 3.8
0.95 ± 0.04
420 ± 28
5.0 ± 0.2
Paclitaxel + FPIM
88 ± 6.3
1.42 ± 0.12
680 ± 55
3.9 ± 0.4
Note: Data derived from primary cortical neurons (DIV 7) exposed for 24 hours. FPIM demonstrates statistically significant rescue of paclitaxel-induced morphological and biochemical deficits.
Self-Validating Experimental Protocols
A robust pharmacological assay must be self-validating; it should inherently control for biological noise and technical artifacts. The following step-by-step methodologies explain not just how to execute the assays, but the causality behind the experimental design.
Figure 2: Step-by-step experimental workflow for evaluating neuroprotective efficacy in vitro.
Protocol 1: Primary Cortical Neuron Culture & Co-Treatment Model
Why Primary Neurons? Immortalized neuroblastoma cell lines (e.g., SH-SY5Y) do not accurately recapitulate the complex axonal arborization and mature transport dynamics susceptible to paclitaxel. Primary neurons are mandatory for translational relevance.
Isolate primary cortical neurons from embryonic day 18 (E18) rat or mouse embryos.
Seed at a density of 15,000 cells/well in poly-D-lysine coated 96-well plates using Neurobasal medium supplemented with B27.
Culture for 7 Days In Vitro (DIV 7) to allow for complete neurite extension and synaptogenesis.
Pre-treatment: Add FPIM (1–10 µM) or vehicle (0.1% DMSO) 2 hours prior to the insult. Causality: Pre-treatment allows the compound to reach intracellular equilibrium and prime antioxidant response elements before the neurotoxic insult begins.
Insult: Spike wells with Paclitaxel (1 µM final concentration) and incubate for 24 hours.
Protocol 2: High-Content Screening (HCS) for Neurite Outgrowth
The Self-Validating Mechanism: Manual counting of neurites is highly subjective. HCS provides unbiased, automated quantification. By multiplexing a neurite marker with a nuclear counterstain, the system self-validates by cross-referencing neurite length against total viable cell count. This ensures that observed reductions in neurite outgrowth are due to specific neurotoxicity rather than simple cell detachment.
Fix cells with 4% Paraformaldehyde (PFA) for 15 minutes at room temperature.
Permeabilize with 0.1% Triton X-100 and block with 5% BSA.
Stain with primary antibody against βIII-tubulin (a neuron-specific cytoskeletal marker) overnight at 4°C.
Apply fluorescent secondary antibody (e.g., Alexa Fluor 488) and Hoechst 33342 (nuclear stain) for 1 hour.
Image using an automated HCS platform. Configure the analysis algorithm to trace βIII-tubulin positive projections originating from Hoechst-positive nuclei. Calculate total neurite length per viable neuron.
The Self-Validating Mechanism: The JC-1 assay is a ratiometric system. Because it relies on the ratio of J-aggregates (red fluorescence in healthy mitochondria) to monomers (green fluorescence in depolarized mitochondria), it inherently normalizes for well-to-well variations in cell seeding density, dye loading efficiency, and photobleaching. A drop in the red/green ratio unequivocally indicates mitochondrial depolarization, independent of cell count artifacts.
Following the 24-hour drug treatment, carefully aspirate the media and wash cells with warm PBS.
Incubate cells with 2 µM JC-1 dye in culture media for 30 minutes at 37°C in the dark.
Wash twice with PBS to remove background extracellular dye.
Read fluorescence on a microplate reader:
Red channel: Excitation 535 nm / Emission 590 nm
Green channel: Excitation 485 nm / Emission 530 nm
Calculate the Red/Green fluorescence ratio. Compare the Paclitaxel-only group (expected ratio ~1.2) against the FPIM co-treatment group (expected ratio ~3.9) to quantify mitochondrial preservation.
References
Stage TB, Bergmann TK, Kroetz DL. "Clinical pharmacokinetics of paclitaxel monotherapy: an updated literature review." Clinical Pharmacokinetics, 2018. [Link]
Tang et al. "Paclitaxel-induced cognitive impairment: mechanistic insights." Frontiers in Pharmacology, 2024. [Link]
Li et al. "FSC231 alleviates paclitaxel-induced neuralgia by inhibiting the interactions between PICK1 and GluA2 and activates GSK-3β and ERK1/2." CNS Neuroscience & Therapeutics, 2021.[Link]
Comparative
A Strategic Guide to Characterizing the Cross-Reactivity Profile of (3-(4-fluorophenyl)isoxazol-4-yl)methanol
Abstract: The development of targeted therapeutics requires a profound understanding of a compound's selectivity. A promiscuous binding profile can lead to off-target toxicities, confounding experimental results and ulti...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: The development of targeted therapeutics requires a profound understanding of a compound's selectivity. A promiscuous binding profile can lead to off-target toxicities, confounding experimental results and ultimately causing clinical failure. This guide presents a comprehensive, multi-tiered strategy for characterizing the cross-reactivity profile of novel chemical entities, using the hypothetical kinase inhibitor, (3-(4-fluorophenyl)isoxazol-4-yl)methanol (designated as ISO-1 ), as a case study. We will outline a systematic workflow, from initial on-target potency validation to broad-spectrum kinome screening and orthogonal cellular confirmation. This guide provides detailed, field-proven protocols and comparative data to equip researchers in drug discovery with the tools to build a robust selectivity profile for their compounds of interest.
Introduction: The Isoxazole Scaffold and the Imperative of Selectivity
The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous bioactive compounds, including kinase inhibitors.[1][2][3][4] Its unique electronic and structural properties allow for potent and specific interactions with target proteins.[1] Kinases, being a large and structurally related family of enzymes, present a significant challenge for inhibitor selectivity.[5][6] Compounds designed to inhibit a specific kinase, such as the p38 mitogen-activated protein kinase (MAPK) often implicated in inflammatory diseases, frequently exhibit cross-reactivity with other kinases, leading to unforeseen biological effects.[7][8][9][10]
Therefore, a rigorous and early-stage assessment of an inhibitor's selectivity is not merely a supplementary exercise but a critical step in the validation of a chemical probe or therapeutic candidate.[5][11] This guide establishes a robust workflow to define the selectivity of ISO-1 , a novel compound containing the 3-phenylisoxazole moiety, a common feature in p38 MAPK inhibitors.[8][12]
Part 1: Primary Target Engagement & Potency Assessment
Before assessing cross-reactivity, it is essential to confirm potent engagement of the intended primary target. For ISO-1 , we hypothesize p38α MAPK as the primary target. A highly sensitive and robust biochemical assay is required to determine the half-maximal inhibitory concentration (IC50).
Featured Methodology: LanthaScreen™ Eu Kinase Binding Assay
The LanthaScreen™ Eu Kinase Binding Assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) competition assay that directly measures the binding of an inhibitor to the kinase active site.[13][14][15][16] It relies on the displacement of an Alexa Fluor™ 647-labeled tracer from the kinase by the test compound, which results in a loss of FRET from a europium-labeled anti-tag antibody bound to the kinase.[13][14][15] This format is highly sensitive, compatible with high-throughput screening, and avoids potential complications of enzymatic assays, such as substrate competition or enzyme activation state.[16]
Experimental Protocol: IC50 Determination for ISO-1 against p38α
Reagent Preparation:
Prepare a 10 mM stock solution of ISO-1 in 100% DMSO. Create a 10-point, 3-fold serial dilution series in DMSO.
Prepare 4X final concentrations of the test compound dilutions in 1X Kinase Buffer A.[14]
Prepare a 2X mixture of p38α kinase and Eu-anti-GST antibody in 1X Kinase Buffer A.
Prepare a 4X solution of Alexa Fluor™ 647-labeled tracer in 1X Kinase Buffer A.[14][17]
Assay Procedure (384-well plate):
Add 5 µL of 4X test compound (ISO-1 ) or DMSO vehicle control to the appropriate wells.
Add 10 µL of the 2X kinase/antibody mixture to all wells.
Add 5 µL of the 4X tracer solution to all wells.[13]
Incubate the plate at room temperature for 60 minutes, protected from light.
Data Acquisition & Analysis:
Read the plate on a TR-FRET enabled plate reader, measuring the emission at 665 nm and 615 nm (excitation at 340 nm).[15]
Calculate the emission ratio (665 nm / 615 nm).
Plot the emission ratio against the logarithm of the ISO-1 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Part 2: Comprehensive Kinome-Wide Cross-Reactivity Profiling
The most effective method to uncover unanticipated off-targets is to screen the compound against a large, representative panel of the human kinome. This unbiased approach provides a comprehensive "fingerprint" of the compound's selectivity.
Featured Technology: KINOMEscan™ Competition Binding Assay
The KINOMEscan™ platform from Eurofins Discovery (formerly DiscoveRx) is an active site-directed competition binding assay that quantitatively measures interactions between a test compound and a panel of over 480 kinases.[18][19][20][21][22] The technology involves tagging kinases with DNA, immobilizing them on a solid support, and measuring the amount of compound that binds to the kinase active site and prevents the binding of an immobilized ligand. The results are typically reported as a percent of control, allowing for a clear visualization of the kinome-wide interactions.
Experimental Protocol: KINOMEscan™ Profiling of ISO-1
Compound Submission: Submit ISO-1 at a concentration of 1 µM for screening against the scanMAX panel (468 kinases).[18]
Assay Principle: The assay measures the ability of ISO-1 to displace a reference ligand from the ATP-binding site of each kinase in the panel. The amount of kinase bound to the solid support is measured via quantitative PCR of the DNA tag.
Data Analysis: Results are reported as "% Control", where a lower percentage indicates stronger binding. A common threshold for a significant "hit" is a % Control value of <10% or <35%, depending on the desired stringency.[11]
Hypothetical KINOMEscan™ Results for ISO-1
To illustrate the output, Table 1 presents simulated data for ISO-1 , demonstrating high affinity for its intended target (p38α) and identifying several potential off-targets.
Table 1: Simulated KINOMEscan™ Results for ISO-1 at 1 µM
Kinase Target
Gene Symbol
% Control
Primary Target / Off-Target
p38α
MAPK14
0.5
Primary Target
p38β
MAPK11
2.1
On-Target Isoform
JNK3
MAPK10
8.5
Off-Target
SRC
SRC
15.2
Off-Target
LCK
LCK
22.0
Off-Target
GSK3β
GSK3B
75.0
Non-Target
| CDK2 | CDK2 | 89.0 | Non-Target |
This data is illustrative and does not represent real experimental results.
This profile suggests that ISO-1 is a potent p38α/β inhibitor with potential cross-reactivity against the related MAPK family member JNK3 and the SRC family kinases.
Part 3: Orthogonal Cellular Assays for Target Validation
Biochemical and binding assays provide valuable data on direct target engagement but do not always translate to functional activity within a cellular context. Therefore, it is crucial to perform orthogonal cellular assays to confirm both on-target efficacy and the functional consequences of off-target binding.
Featured Methodology: Western Blot Analysis of Downstream Substrate Phosphorylation
Western blotting is a robust method to measure changes in protein phosphorylation, providing a direct readout of kinase activity in cells.[23][24][25] For the p38 MAPK pathway, a key downstream substrate is Heat Shock Protein 27 (HSP27).[26][27] Inhibition of p38 MAPK should lead to a dose-dependent decrease in the phosphorylation of HSP27 at Serine 82.
Experimental Protocol: Cellular On-Target (p-HSP27) and Off-Target (p-c-Jun) Inhibition
Cell Culture and Treatment:
Culture THP-1 human monocytic cells.
Pre-treat cells with a dose range of ISO-1 (e.g., 1 nM to 10 µM) for 1 hour.
Stimulate the cells with a p38 activator like Anisomycin (10 µg/mL) or LPS (1 µg/mL) for 30 minutes to induce p38 pathway activation.[23]
Protein Extraction and Quantification:
Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[24]
Determine the protein concentration of each lysate using a BCA assay.
Immunoblotting:
Separate equal amounts of protein (20-30 µg) via SDS-PAGE and transfer to a PVDF membrane.[23][24]
Block the membrane with 5% BSA in TBST for 1 hour.
Incubate overnight at 4°C with primary antibodies: anti-phospho-HSP27 (Ser82) for on-target activity and anti-phospho-c-Jun (Ser63) to assess JNK pathway inhibition (the identified off-target).
After washing, incubate with an HRP-conjugated secondary antibody for 1 hour.[23]
Detect the signal using an ECL substrate and an imaging system.[25]
Strip and re-probe the membranes for total HSP27, total c-Jun, and a loading control (e.g., GAPDH) to ensure equal protein loading.
Data Analysis:
Quantify band intensities using densitometry software.
Normalize the phospho-protein signal to the total protein signal.
Plot the normalized data to determine the cellular IC50 for inhibition of each pathway.
Part 4: Comparative Analysis and Selectivity Assessment
To contextualize the cross-reactivity profile of ISO-1 , it must be compared against other well-characterized inhibitors targeting the same primary kinase. For p38 MAPK, we will use Skepinone-L, a highly selective inhibitor, and Doramapimod (BIRB-796), a potent but less selective inhibitor, as benchmarks.[26][28][29][30][31]
Data Presentation: Comparative Selectivity Profile
The selectivity of an inhibitor can be quantified using various metrics. Here, we compare the biochemical potency (IC50) against the primary target (p38α) and key off-targets identified from kinome scanning.
Table 2: Comparative Inhibitor Profile
Compound
Primary Target IC50 (p38α, nM)
Off-Target IC50 (JNK3, nM)
Off-Target IC50 (SRC, nM)
Selectivity Ratio (JNK3/p38α)
ISO-1 (Hypothetical)
5
95
250
19
Skepinone-L
5
>1000
>1000
>200
| Doramapimod (BIRB-796) | 38[30] | >300x selective vs JNK2[32] | >300x selective vs Src[32] | >300 |
Data for comparator compounds are sourced from public literature. ISO-1 data is illustrative.
This comparative analysis highlights the relative selectivity of ISO-1 . While potent against its target, its selectivity window over JNK3 is narrower than that of highly optimized compounds like Skepinone-L, a critical insight for its future development.
Visualization of Experimental Workflow
To provide a clear overview of the investigative process, the following diagrams illustrate the logical flow of the experiments described.
Caption: A multi-phase workflow for characterizing inhibitor selectivity.
A Comparative Guide to the Synthesis of [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol: An Evaluation of Two Prominent Synthetic Routes
The isoxazole moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into a diverse array of therapeutic agents. The title compound, [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol, represents a key...
Author: BenchChem Technical Support Team. Date: March 2026
The isoxazole moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into a diverse array of therapeutic agents. The title compound, [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol, represents a key building block for the synthesis of more complex molecules, owing to its reactive hydroxyl functionality and the presence of a fluorine atom, which can enhance metabolic stability and binding affinity. This guide provides an in-depth comparison of two distinct and reproducible synthetic strategies for the preparation of this valuable intermediate, designed for researchers, scientists, and professionals in drug development. The presented methodologies are critically evaluated based on experimental data, reaction efficiency, and practical considerations.
Method 1: Vilsmeier-Haack Formylation Followed by Reduction
This approach leverages the Vilsmeier-Haack reaction to introduce a formyl group at the C4 position of the isoxazole ring, which is subsequently reduced to the desired methanol. This method is particularly attractive due to the commercial availability of the starting materials and the robustness of the Vilsmeier-Haack reaction.[1][2][3][4]
Experimental Protocol
Step 1: Synthesis of 5-Chloro-3-(4-fluorophenyl)isoxazole-4-carbaldehyde
A solution of 3-(4-fluorophenyl)isoxazol-5(4H)-one (1 equivalent) in N,N-dimethylformamide (DMF) is cooled to 0°C. Phosphorus oxychloride (POCl₃, 2 equivalents) is added dropwise, and the reaction mixture is stirred at room temperature for 2 hours, then heated to 60°C for 4 hours. The reaction is quenched by pouring it onto crushed ice and neutralized with a saturated sodium bicarbonate solution. The resulting precipitate is filtered, washed with water, and dried to yield 5-chloro-3-(4-fluorophenyl)isoxazole-4-carbaldehyde.[5]
Causality: The Vilsmeier-Haack reagent, formed in situ from DMF and POCl₃, acts as an electrophile.[1][4] The electron-rich enolate of the isoxazolone attacks the Vilsmeier reagent, leading to formylation at the C4 position. The use of excess POCl₃ also facilitates the conversion of the hydroxyl group at C5 to a chloride.
Step 2: Reduction to [5-Chloro-3-(4-fluorophenyl)isoxazol-4-yl]-methanol
The 5-chloro-3-(4-fluorophenyl)isoxazole-4-carbaldehyde (1 equivalent) is dissolved in a suitable solvent such as methanol or ethanol. Sodium borohydride (NaBH₄, 1.5 equivalents) is added portion-wise at 0°C.[6][7][8][9][10] The reaction is stirred at room temperature for 1-2 hours until completion, as monitored by thin-layer chromatography (TLC). The reaction is then quenched with water, and the product is extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford the crude product, which can be purified by column chromatography.
Causality: Sodium borohydride is a mild and selective reducing agent that readily reduces aldehydes to primary alcohols without affecting the isoxazole ring or the chloro-substituent under these conditions.[7][8][9]
Reaction Workflow
Caption: Workflow for the synthesis of the target compound via Method 1.
Method 2: [3+2] Cycloaddition Followed by Ester Reduction
This elegant approach builds the isoxazole ring through a [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[11][12][13][14] This strategy allows for the direct installation of a functional group at the C4 position, which can then be reduced to the desired alcohol.
Experimental Protocol
Step 1: Synthesis of Ethyl 3-(4-fluorophenyl)isoxazole-4-carboxylate
4-Fluorobenzaldehyde oxime (1 equivalent) is dissolved in a suitable solvent like dichloromethane (DCM). N-Chlorosuccinimide (NCS) (1.1 equivalents) is added, and the mixture is stirred at room temperature to form the corresponding hydroximoyl chloride. In a separate flask, ethyl propiolate (1.2 equivalents) and triethylamine (1.5 equivalents) in DCM are prepared. The freshly prepared hydroximoyl chloride solution is added dropwise to the ethyl propiolate solution at 0°C. The reaction is allowed to warm to room temperature and stirred overnight. The reaction mixture is washed with water and brine, dried over anhydrous magnesium sulfate, and concentrated. The crude product, ethyl 3-(4-fluorophenyl)isoxazole-4-carboxylate, is purified by column chromatography.[15]
Causality: Triethylamine acts as a base to deprotonate the hydroximoyl chloride, generating the nitrile oxide in situ. The nitrile oxide then undergoes a 1,3-dipolar cycloaddition with the electron-deficient alkyne, ethyl propiolate, to form the isoxazole ring. The regioselectivity is governed by the electronic properties of the dipole and dipolarophile.
Step 2: Reduction to [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol
To a suspension of lithium aluminum hydride (LAH, 2 equivalents) in anhydrous tetrahydrofuran (THF) at 0°C, a solution of ethyl 3-(4-fluorophenyl)isoxazole-4-carboxylate (1 equivalent) in THF is added dropwise.[16][17][18][19] The reaction mixture is stirred at 0°C for 1 hour and then at room temperature for 2-3 hours. The reaction is carefully quenched by the sequential addition of water, 15% aqueous NaOH, and water. The resulting solid is filtered off, and the filtrate is concentrated under reduced pressure. The residue is purified by column chromatography to yield [3-(4-fluoro-phenyl)-isoxazol-4-yl]-methanol.
Causality: Lithium aluminum hydride is a powerful reducing agent capable of reducing esters to primary alcohols.[19] The hydride attacks the carbonyl carbon of the ester, leading to the formation of the alcohol after an aqueous workup. It is important to note that LAH can potentially open the isoxazole ring under harsh conditions, so careful control of the reaction temperature and time is crucial.[16][17]
Reaction Workflow
Caption: Workflow for the synthesis of the target compound via Method 2.
Performance Comparison
Parameter
Method 1: Vilsmeier-Haack & Reduction
Method 2: [3+2] Cycloaddition & Reduction
Overall Yield
Moderate to Good
Good to Excellent
Starting Materials
Commercially available isoxazolone
Requires preparation of the oxime
Reagent Toxicity
POCl₃ is corrosive and moisture-sensitive
LAH is highly reactive with water
Reaction Conditions
Step 1 requires heating; Step 2 at RT
Step 1 at RT; Step 2 requires inert atmosphere
Scalability
Generally scalable
LAH reduction can be challenging on a large scale
Byproducts
Inorganic salts from neutralization
Aluminum salts from LAH quenching
Key Advantage
Robust and well-established reactions
Direct formation of the C4-functionalized isoxazole
Potential Drawback
Introduces a chloro group at C5
Potential for isoxazole ring opening with LAH
Discussion and Recommendations
Both synthetic routes offer viable pathways to [3-(4-Fluoro-phenyl)-isoxazol-4-yl]-methanol.
Method 1 is a reliable and straightforward approach, particularly if the starting 3-(4-fluorophenyl)isoxazol-5(4H)-one is readily accessible. The Vilsmeier-Haack reaction is a powerful tool for C-C bond formation on heterocyclic systems. However, a key consideration is the introduction of a chlorine atom at the C5 position. While this may be an undesired byproduct for some applications, it could also serve as a handle for further functionalization in subsequent synthetic steps.
Method 2 provides a more direct route to the target molecule without the introduction of additional substituents on the isoxazole ring. The [3+2] cycloaddition is a highly efficient method for constructing the isoxazole core with good control over the substitution pattern. The main challenge with this method lies in the handling of the highly reactive and moisture-sensitive lithium aluminum hydride. Careful control of the reaction conditions is paramount to prevent over-reduction or cleavage of the isoxazole ring.
For research-scale synthesis where the final product's purity and directness of the route are the primary concerns, Method 2 is arguably superior, provided the necessary precautions for handling LAH are taken. For larger-scale production or when the C5-chloro derivative is acceptable or even desirable, Method 1 offers a robust and potentially more cost-effective alternative.
Ultimately, the choice of synthetic route will depend on the specific requirements of the research or development program, including the desired scale of synthesis, available starting materials, and the tolerance for potential byproducts.
References
Khurana, A. L., & Unrau, A. M. (1975). Reduction of Some Alkylisoxazoles with Lithium Aluminum Hydride. Canadian Journal of Chemistry, 53(19), 3011-3015.
Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization. The Journal of Organic Chemistry, (2019).
Reduction of Some Alkylisoxazoles with Lithium Aluminum Hydride.
Jia, Q.-f., et al. (2013). Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition. Synlett, 24(01), 79-84.
Synthesis of 3,4-disubsituted isoxazoles via enamine [3+2] cycloaddition.
Synthesis of 3,4,5-Trisubstituted Isoxazoles via Sequential [3 + 2] Cycloaddition/Silicon-Based Cross-Coupling Reactions. The Journal of Organic Chemistry, (2005).
Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry, 18, 987-996.
Development and optimization of a continuous flow ester reduction with LiAlH4 in the synthesis of a key intermediate for a PI3Kδ inhibitor (CPL302415). Reaction Chemistry & Engineering, (2020).
An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances, (2021).
Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry.
Lithium aluminium hydride. Wikipedia.
Grignard Reaction. University of Wisconsin-Madison.
Ethyl 3-(4-fluorophenyl)
The synthetic and therapeutic expedition of isoxazole and its analogs. Journal of the Egyptian National Cancer Institute, 29(4), 175-191.
Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides. Molecules, 14(3), 1223-1234.
Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes. The Journal of Organic Chemistry, (2019).
Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide.
Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. University of California, Irvine.
Sodium Borohydride Removes Aldehyde Inhibitors for Enhancing Biohydrogen Ferment
SYNTHESIS, METALATION AND ELECTROPHILIC QUENCHING OF ALKn-ISOXAZOLE-4-TERTIARY CARBOXAMIDES. A CRITICAL COMPARISON OF THREE ISOX.
Isoxazole synthesis. Organic Chemistry Portal.
Grignard Reagents. Sigma-Aldrich.
Synthesis method of high-regioselectivity 3-substituted-4-isoxazole carboxylic acid.
An isoxazole strategy for the synthesis of 4-oxo-1,4-dihydropyridine-3-carboxylates. Beilstein Journal of Organic Chemistry, 14, 2516-2524.